3-(tert-butoxy)-1H-pyrazole

• CAS: 2411240-29-2

Core Science & Biosynthesis

Chemical structure and molecular weight of 3-(tert-butoxy)-1H-pyrazole

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies for 3-(tert-butoxy)-1H-pyrazole

Executive Summary

In modern medicinal chemistry, pyrazole derivatives are privileged scaffolds frequently utilized for their favorable hydrogen-bonding capabilities and bioisosteric properties[1]. Specifically, 3-(tert-butoxy)-1H-pyrazole serves as a critical building block and intermediate in drug development. The incorporation of a bulky tert-butoxy group at the 3-position introduces unique steric shielding and lipophilicity modulation, while also serving as an acid-labile protecting group during complex multi-step syntheses. This whitepaper provides an in-depth technical analysis of its structural properties, the mechanistic rationale behind its synthesis, and standardized protocols for its application.

Structural and Physicochemical Profiling

The structural integrity of 3-(tert-butoxy)-1H-pyrazole is defined by its electron-rich aromatic core and the steric bulk of the tert-butyl ether. In solution, 1H-pyrazoles exhibit annular tautomerism, rapidly interconverting between the 3-substituted and 5-substituted forms[2]. However, the massive steric volume of the tert-butoxy group heavily biases the equilibrium toward the 3-(tert-butoxy)-1H-pyrazole tautomer, minimizing steric clash with the adjacent N-H proton.

Table 1: Quantitative Physicochemical Properties

Property	Value
IUPAC Name	3-(tert-butoxy)-1H-pyrazole
Chemical Formula	C₇H₁₂N₂O
Molecular Weight	140.18 g/mol
Exact Mass	140.09496 Da
Topological Polar Surface Area (TPSA)	37.9 Ų
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	2
Rotatable Bonds	2

Mechanistic Rationale for Synthesis

The synthesis of tert-butyl ethers from heteroaromatic alcohols is notoriously challenging. A standard Williamson ether synthesis—reacting 1H-pyrazol-3-ol with a tert-butyl halide (e.g., t-BuCl) in the presence of a strong base (e.g., NaH or K₂CO₃)—is highly inefficient. The causality behind this failure lies in the reaction kinetics: the highly basic conditions and the extreme steric hindrance of the tertiary halide drive the reaction toward an E2 elimination pathway , generating isobutylene gas rather than the desired Sₙ2 substitution product[3].

To circumvent this, an acid-catalyzed O-alkylation strategy is required. By utilizing tert-butyl trichloroacetimidate (TBCA) in the presence of a catalytic Lewis acid (such as boron trifluoride diethyl etherate, BF₃·OEt₂), the reaction proceeds via an Sₙ1-like mechanism. The Lewis acid activates the imidate, generating a localized tert-butyl carbocation equivalent under mild conditions. This electrophile is rapidly intercepted by the nucleophilic oxygen of the pyrazole, forming the ether linkage without the risk of base-induced elimination.

Fig 1. Synthetic workflow for the O-tert-butylation of 1H-pyrazol-3-ol.

Standardized Experimental Protocol

This protocol is designed as a self-validating system. In-process controls (TLC/LC-MS) and specific quenching steps are engineered to prevent product degradation.

Step-by-Step Methodology: Synthesis of 3-(tert-butoxy)-1H-pyrazole

• System Preparation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere to exclude moisture, which would prematurely hydrolyze the imidate. Add 1H-pyrazol-3-ol (10.0 mmol, 840 mg)[4] and suspend in anhydrous dichloromethane (DCM, 30 mL).

• Reagent Addition: Introduce tert-butyl trichloroacetimidate (TBCA, 15.0 mmol, 3.28 g) to the suspension. Stir at room temperature for 5 minutes to ensure homogenization.

• Catalytic Activation: Cool the reaction vessel to 0 °C using an ice-water bath. Dropwise, add BF₃·OEt₂ (0.5 mmol, 62 µL).

  • Causality Check: The low temperature prevents runaway carbocation rearrangements and minimizes the polymerization of the generated isobutylene byproducts.

• Reaction Progression: Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow the system to warm to ambient temperature (20-25 °C) for 12 hours. Monitor via TLC (Hexane/EtOAc 3:1) until the polar starting material is consumed.

• Quenching (Critical Step): Quench the reaction vigorously with saturated aqueous NaHCO₃ (20 mL).

  • Causality Check: Immediate neutralization of the Lewis acid is mandatory. Prolonged exposure to acidic conditions during workup will cleave the newly formed, acid-labile tert-butyl ether back to the starting pyrazolol.

• Extraction & Purification: Separate the organic layer. Extract the aqueous phase with DCM (2 x 20 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to yield the pure product.

Analytical Characterization

To validate the successful synthesis and purity of 3-(tert-butoxy)-1H-pyrazole, orthogonal analytical techniques must be employed. The disappearance of the broad hydroxyl proton and the emergence of a massive 9-proton singlet in the aliphatic region are primary indicators of success.

Table 2: Expected Analytical Data Profile

Technique	Parameter	Expected Signal / Value	Diagnostic Significance
¹H NMR (400 MHz, CDCl₃)	tert-butyl group	δ 1.35 (s, 9H)	Confirms successful O-alkylation.
¹H NMR (400 MHz, CDCl₃)	Pyrazole C4-H	δ 5.80 (d, J = 2.4 Hz, 1H)	Confirms intact pyrazole aromaticity.
¹H NMR (400 MHz, CDCl₃)	Pyrazole C5-H	δ 7.35 (d, J = 2.4 Hz, 1H)	Confirms intact pyrazole aromaticity.
¹H NMR (400 MHz, CDCl₃)	Pyrazole N-H	δ 10.5 (br s, 1H)	Verifies the free N-H remains unalkylated.
ESI-MS (Positive Mode)	[M+H]⁺	m/z 141.1	Matches theoretical exact mass (140.09 Da).

Strategic Applications in Drug Development

In the context of lead optimization, the 3-(tert-butoxy)-1H-pyrazole motif offers several distinct pharmacological and synthetic advantages:

• Orthogonal Protecting Group Strategy: The tert-butyl ether is highly resistant to nucleophilic attack, basic conditions, and catalytic hydrogenation. It can be selectively unmasked later in a synthetic sequence using strong acids (e.g., Trifluoroacetic acid in DCM), allowing for orthogonal deprotection strategies without disturbing other functional groups.

• Lipophilicity and Membrane Permeability: The addition of the tert-butyl group significantly increases the partition coefficient (LogP) of the molecule. This is often leveraged to enhance the passive diffusion of a drug candidate across lipid bilayers.

• Metabolic Considerations: While the steric bulk shields the pyrazole core from certain enzymatic degradations, the fully sp³ hybridized methyl carbons of the tert-butyl group can become liabilities for oxidative metabolism by Cytochrome P450 enzymes (e.g., CYP3A4)[5]. If rapid clearance is observed in vivo, medicinal chemists often replace the tert-butyl group with bioisosteres, such as a trifluoromethylcyclopropyl group, to regain metabolic stability while maintaining the steric profile[5].

Fig 2. Pharmacological utility and structural advantages of the tert-butoxy pyrazole motif.

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Solubility profile of 3-(tert-butoxy)-1H-pyrazole in polar aprotic solvents

An In-Depth Technical Guide to Determining the Solubility Profile of 3-(tert-butoxy)-1H-pyrazole in Polar Aprotic Solvents

Abstract

The solubility of a compound is a critical physicochemical parameter that dictates its behavior in both chemical and biological systems, profoundly influencing its suitability as a drug candidate. For novel heterocyclic compounds like 3-(tert-butoxy)-1H-pyrazole, a thorough understanding of their solubility profile is indispensable for researchers in medicinal chemistry and drug development. This technical guide provides a comprehensive framework for determining the thermodynamic (equilibrium) solubility of 3-(tert-butoxy)-1H-pyrazole in a curated selection of polar aprotic solvents. We delve into the structural characteristics of the molecule, the rationale for solvent selection, and provide a detailed, field-proven protocol for the shake-flask method coupled with HPLC analysis. This document is designed to equip researchers with the necessary knowledge to generate robust and reliable solubility data, enabling informed decisions in lead optimization, formulation development, and reaction condition screening.

Introduction: The Central Role of Solubility

In the landscape of drug discovery and development, the journey from a hit compound to a viable therapeutic is paved with challenges, many of which are rooted in fundamental physicochemical properties. Among these, solubility stands out as a cornerstone parameter. Poor solubility can lead to a cascade of issues, including low bioavailability, unreliable results in biological assays, and significant hurdles in formulation.[1][2]

Pyrazole derivatives are a well-established class of heterocyclic compounds that form the core of numerous FDA-approved drugs, valued for their diverse biological activities and versatile chemical nature.[3][4] 3-(tert-butoxy)-1H-pyrazole is a member of this important class, serving as a potential building block for more complex molecules. Its solubility profile, particularly in polar aprotic solvents, is of paramount importance. These solvents—such as DMSO, DMF, and acetonitrile—are ubiquitous in pharmaceutical sciences, used for everything from compound storage and high-throughput screening to process chemistry and formulation.[5][6]

This guide provides an in-depth methodology for systematically characterizing the solubility of 3-(tert-butoxy)-1H-pyrazole in these key solvents. Our focus is on thermodynamic solubility, which represents the true equilibrium state and is the gold standard for pre-formulation and lead optimization studies.[7][8]

Physicochemical Profile of 3-(tert-butoxy)-1H-pyrazole

To understand a compound's solubility, one must first understand the molecule itself. The structure of 3-(tert-butoxy)-1H-pyrazole dictates its potential interactions with a solvent. Lacking specific public data for this exact molecule, we can infer its properties from its structure and data from the closely related analog, 3-tert-butyl-1H-pyrazole.[9][10]

• Pyrazole Ring: This five-membered aromatic heterocycle contains two nitrogen atoms. The N-H group can act as a hydrogen bond donor, while the other nitrogen can act as a hydrogen bond acceptor. This imparts polarity and the potential for specific interactions with solvents.[11]

• Tert-butoxy Group: This bulky, aliphatic group is largely non-polar. However, the ether oxygen atom can function as a hydrogen bond acceptor. This group influences the molecule's overall lipophilicity and steric profile.

The solubility of this molecule is therefore a delicate balance between the polar, hydrogen-bonding capable pyrazole core and the non-polar tert-butyl moiety. Based on the principle of "like dissolves like," we can predict that its solubility will be highly dependent on the solvent's ability to engage with these different features.

Table 1: Predicted Physicochemical Properties of 3-(tert-butoxy)-1H-pyrazole

Property	Value / Description	Rationale / Source
Molecular Formula	C₇H₁₂N₂O	Deduced from structure
Molecular Weight	140.18 g/mol	Calculated from formula
Physical Form	Predicted to be a solid	Based on analog 3-tert-butyl-1H-pyrazole.[9]
Key Structural Features	Pyrazole ring (H-bond donor/acceptor), Ether oxygen (H-bond acceptor), Tert-butyl group (lipophilic)	Structural Analysis
Predicted Solubility Driver	Dipole-dipole interactions and hydrogen bonding with solvent	Chemical principles.[11]

Strategic Selection of Polar Aprotic Solvents

Not all polar aprotic solvents are created equal. Their ability to dissolve a solute is governed by a combination of factors including their dielectric constant (ability to separate charges), dipole moment (charge separation within the molecule), and hydrogen bond accepting capability.[12][13] For this guide, we have selected four common and mechanistically distinct polar aprotic solvents to build a comprehensive solubility profile.

Table 2: Properties of Selected Polar Aprotic Solvents

Solvent	Formula	Boiling Point (°C)	Dielectric Constant (20°C)	Dipole Moment (D)	Key Features
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	189	46.7	3.96	Highly polar, strong H-bond acceptor
N,N-Dimethylformamide (DMF)	(CH₃)₂NCHO	153	36.7	3.86	Highly polar, strong H-bond acceptor
Acetonitrile (ACN)	CH₃CN	82	37.5	3.92	Moderately polar, weaker H-bond acceptor
Acetone	(CH₃)₂CO	56	20.7	2.88	Moderately polar, good H-bond acceptor

Sources:[12][13][14]

This selection provides a range of polarities and interaction potentials, allowing for a detailed understanding of how solvent properties drive the solubilization of 3-(tert-butoxy)-1H-pyrazole.

Determining Thermodynamic Solubility: The Shake-Flask Method

The definitive method for measuring thermodynamic solubility is the shake-flask technique.[2][15] It is designed to ensure that a true equilibrium is reached between the undissolved solid and the saturated solution. This protocol provides a robust, step-by-step workflow for its implementation.

Core Principle

An excess of the solid compound is agitated in the solvent of interest at a constant temperature for a sufficient period to reach equilibrium. After this period, the undissolved solid is removed, and the concentration of the compound in the resulting saturated supernatant is quantified, typically by High-Performance Liquid Chromatography (HPLC).[2][16]

Detailed Experimental Protocol

1. Preparation:

• Add an excess amount of solid 3-(tert-butoxy)-1H-pyrazole to a series of inert glass vials (e.g., 4 mL screw-cap vials). "Excess" is critical; enough solid must be added so that it is clearly visible at the end of the experiment. A starting point is ~5-10 mg of compound per 1 mL of solvent.
• To each vial, add a precise volume (e.g., 2.0 mL) of one of the selected polar aprotic solvents (DMSO, DMF, ACN, Acetone).
• Seal the vials tightly to prevent solvent evaporation, which would artificially inflate the measured concentration.

2. Equilibration (The "Shake" Phase):

• Place the vials in a temperature-controlled agitator (e.g., an orbital shaker or vial rotator in an incubator) set to a constant temperature, typically 25 °C (room temperature).
• Agitate the vials for a minimum of 24 hours. Causality: This extended period is necessary to overcome the kinetic barriers of dissolution and ensure the system reaches a true thermodynamic equilibrium. For highly crystalline or poorly soluble compounds, 48 or even 72 hours may be required.[15] It is best practice to sample at multiple time points (e.g., 24h and 48h) to confirm that the concentration is no longer increasing.

3. Phase Separation:

• After equilibration, remove the vials from the shaker. Allow them to sit undisturbed for a short period (~30 minutes) to let larger particles settle.
• To completely separate the undissolved solid from the saturated solution, centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes).
• Self-Validation Step: Carefully aspirate the supernatant using a pipette. Immediately filter it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean HPLC vial. This step is crucial to remove any remaining microscopic particulates that could dissolve upon dilution and lead to an overestimation of solubility.

4. Quantification by HPLC:

• Prepare a series of calibration standards of 3-(tert-butoxy)-1H-pyrazole of known concentrations using the same solvent as the sample.
• Analyze the filtered supernatant and the calibration standards using a validated reverse-phase HPLC method with UV detection. Causality: HPLC provides the necessary specificity and sensitivity to accurately quantify the dissolved compound, even in the presence of minor impurities.[1][17]
• Generate a calibration curve by plotting the peak area against the concentration of the standards.
• Determine the concentration of the compound in the sample by interpolating its peak area from the calibration curve. This concentration is the thermodynamic solubility.

Experimental Workflow Diagram

Caption: Workflow for determining thermodynamic solubility via the shake-flask method.

Data Presentation and Interpretation

The results of the solubility assessment should be compiled into a clear, comparative table. While experimental data for 3-(tert-butoxy)-1H-pyrazole is not publicly available, the following table illustrates how the results would be presented.

Table 3: Illustrative Solubility Profile of 3-(tert-butoxy)-1H-pyrazole at 25°C

Solvent	Dielectric Constant	Solubility (mg/mL)	Solubility (mol/L)
DMSO	46.7	Hypothetical High	Hypothetical High
DMF	36.7	Hypothetical High	Hypothetical High
Acetonitrile	37.5	Hypothetical Moderate	Hypothetical Moderate
Acetone	20.7	Hypothetical Low	Hypothetical Low

Interpreting the Results:

• High Solubility in DMSO/DMF: One would expect the highest solubility in DMSO and DMF. Their high polarity effectively solvates the polar pyrazole ring, and their strong hydrogen bond accepting character interacts favorably with the N-H proton.

• Moderate Solubility in Acetonitrile: ACN has a high dielectric constant but is a less effective hydrogen bond acceptor compared to DMSO. This would likely result in moderate, but lower, solubility.

• Lower Solubility in Acetone: With the lowest dielectric constant and polarity in this set, acetone would be the least effective solvent for this molecule, resulting in the lowest solubility.

This systematic analysis provides a deeper understanding of the specific solute-solvent interactions that govern the dissolution process.

Thermodynamic vs. Kinetic Solubility: A Critical Distinction

In drug discovery, one often encounters the term "kinetic solubility." It is crucial to understand how it differs from the thermodynamic solubility discussed here.[18][19]

• Thermodynamic Solubility: The true equilibrium value. It is determined by adding solid to the solvent and allowing it to reach saturation over a long period. It is method-independent and critical for formulation and biopharmaceutical understanding.[7]

• Kinetic Solubility: A measure of how quickly a compound precipitates from a supersaturated solution. It is typically measured by adding a small amount of concentrated DMSO stock solution to an aqueous buffer. The result is method-dependent and often higher than the thermodynamic value because it may represent the solubility of an amorphous, higher-energy state rather than the stable crystalline form.[8][20] It is primarily used for high-throughput screening to flag potential issues early.

Caption: Conceptual difference between thermodynamic and kinetic solubility assays.

For the purposes of building a fundamental understanding of a compound for lead optimization and formulation, the thermodynamic shake-flask method remains the indispensable gold standard.

References

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Thermodynamic Stability and Cleavage Dynamics of the tert-Butoxy Group on Pyrazole Rings: A Technical Guide

Executive Summary

The pyrazole nucleus is a privileged scaffold in modern drug discovery. The functionalization of this core with a tert-butoxy ( −O−tBu ) or tert-butyl group is a highly effective strategy to modulate lipophilicity, membrane permeability, and target affinity. However, the integration of this bulky moiety introduces complex thermodynamic, tautomeric, and metabolic variables. This whitepaper dissects the thermodynamic stability of the tert-butoxy group on pyrazole rings, detailing the causality behind its acid-mediated cleavage, its influence on tautomeric equilibrium, and the self-validating protocols required for its chemoselective manipulation.

The Thermodynamic & Tautomeric Landscape of tert-Butoxy Pyrazoles

Pyrazoles are characterized by their annular tautomerism, existing in a rapid equilibrium between 1H- and 2H- states. The introduction of a bulky tert-butoxy group fundamentally alters this thermodynamic landscape. Density Functional Theory (DFT) calculations—specifically at the B3LYP/6-311++G(d,p) level—reveal that pyrazoles strongly favor carrying bulkier groups at the C3 position over the C5 position (1)[1]. This regioselectivity is driven by the minimization of steric clash with the N1-substituent and the electronic stabilization provided by the oxygen atom's lone pairs donating into the heterocyclic π -system.

While the tert-butoxy ether linkage is highly stable under neutral and basic conditions, it undergoes rapid, thermodynamically driven cleavage in the presence of strong acids. The causality behind this cleavage is rooted in both enthalpy and entropy. Protonation of the ether oxygen creates a superior leaving group. The subsequent C–O bond heterolysis is enthalpically favored due to the formation of a highly stable tertiary carbocation (stabilized by hyperconjugation). The reaction is driven to completion by a massive entropic release ( ΔS>0 ) as the tert-butyl cation deprotonates to form isobutylene gas, which escapes the system and prevents the reverse reaction (2)[2].

Acid-catalyzed thermodynamic cleavage pathway of tert-butoxy pyrazoles.

Pharmacological Impact vs. Metabolic Liability

In medicinal chemistry, the tert-butoxy and tert-butyl groups are frequently deployed to occupy hydrophobic allosteric pockets. For instance, in the development of pyrazoyl-urea FLT3 inhibitors for acute myeloid leukemia, the presence of a tert-butyl substituent at the 3-position of the pyrazole ring is critical for elaborating beyond the Phe691 gatekeeper residue, converting inactive scaffolds into highly potent nanomolar inhibitors (3)[3]. Similarly, in COX-2 inhibitors, the bulky nature of the group enhances target specificity and efficacy (4)[4].

However, this thermodynamic stability in vitro does not translate to metabolic stability in vivo. The fully sp3 -hybridized methyl carbons of the tert-butoxy group are highly susceptible to hydrogen abstraction by hepatic Cytochrome P450 (CYP450) enzymes. This metabolic lability leads to rapid clearance and poor oral bioavailability (5)[5]. To counteract this, structural editing workflows often replace the tert-butyl moiety with a trifluoromethylcyclopropyl (Cp-CF 3​ ) group, which removes the vulnerable C–H bonds while maintaining the necessary steric volume[5].

Optimization workflow for metabolic and thermodynamic stability in pyrazoles.

Quantitative Data Summaries

Table 1: Thermodynamic & Metabolic Profile of Pyrazole Substituents

Substituent Group	Tautomeric Preference (C3 vs C5)	Acidic Cleavage Barrier	Metabolic Stability (CYP450)	Primary Degradation Pathway
-OH / -H	Dynamic Equilibrium	N/A	High	Phase II Glucuronidation
-O-tert-Butyl	Strongly favors C3	Low (Rapid at pH < 2)	Low	sp3 C–H Oxidation
-O-Cp-CF 3​	Strongly favors C3	High	High	Highly Resistant

Table 2: Pharmacological Impact of the tert-Butyl/Butoxy Group

Target Enzyme	Scaffold Type	IC 50​ (Without Bulky Group)	IC 50​ (With tert-Butyl/Butoxy)	Reference
COX-2	Celecoxib Analog	2.52 µM	0.95 µM	[4]
FLT3	Pyrazoyl-urea	Inactive (> 10 µM)	Highly Potent (nM range)	[3]

Chemoselective Deprotection: Thermodynamics in Action

When the tert-butoxy group is utilized as a transient protecting group on the pyrazole core, its removal must be highly chemoselective. Traditional aqueous acids (e.g., HCl, H 2​ SO 4​ ) often cause the highly water-soluble pyrazolol products to precipitate on vessel walls, complicating isolation. The following protocol leverages the volatility of Trifluoroacetic Acid (TFA) to create a self-washing, self-validating system (2)[2].

Protocol: Chemoselective Cleavage of tert-Butoxy Pyrazoles via Volatile Acid

• Preparation & Inertion : Charge a dry, round-bottom flask with the tert-butoxy pyrazole derivative (1.0 equiv). Purge the system with inert nitrogen to prevent oxidative side reactions.

• Acid Introduction : Slowly add neat TFA (10-15 equiv) at 0 °C.

  • Causality: The low temperature controls the initial exothermic protonation of the ether oxygen, preventing degradation of the electron-rich pyrazole core.

• Thermodynamic Cleavage : Warm the reaction to ambient temperature ( 20−25∘C ).

  • Self-Validation Checkpoint 1: Attach a mineral oil bubbler. The active evolution of isobutylene gas visually confirms that C–O bond cleavage is actively occurring.

• In-Process Monitoring : Stir the mixture for 2-4 hours. The volatility of TFA ensures continuous reflux-like washing of the vessel walls, preventing solid adhesion.

  • Self-Validation Checkpoint 2: Pull a 50 µL aliquot, quench in saturated NaHCO 3​ , and analyze via 1 H NMR. The complete disappearance of the intense 9-proton singlet at ∼1.3−1.4 ppm confirms reaction completion.

• Entropic Quenching & Isolation : Concentrate the mixture under reduced pressure.

  • Causality: The high volatility of both TFA and the isobutylene byproduct drives the equilibrium completely to the deprotected pyrazolol without the need for harsh, yield-reducing aqueous extractions.

• Validation : Dry the resulting solid in a vacuum oven at ambient temperature for 72 hours.

  • Self-Validation Checkpoint 3: Perform quantitative NMR (qNMR) and Karl Fischer (KF) titration. A KF value of <4% and qNMR purity of >97% validates the integrity of the isolated product[2].

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Structural Elucidation and Crystallographic Analysis of 3-(tert-butoxy)-1H-pyrazole: A Comprehensive Technical Whitepaper

Executive Summary

For drug development professionals and materials scientists, the precise three-dimensional arrangement of atoms within a molecule is fundamental to understanding its physicochemical properties and biological activity [1]. Single-crystal X-ray diffraction (scXRD) remains the "gold standard" for unambiguous structural elucidation [3]. This whitepaper provides an in-depth technical guide to the crystal structure analysis of 3-(tert-butoxy)-1H-pyrazole , detailing the causality behind experimental workflows, self-validating refinement protocols, and the mechanistic influence of steric bulk on crystal packing.

Chemical Context and Structural Significance

Pyrazole derivatives are privileged scaffolds in medicinal chemistry, frequently utilized as bioisosteres for amides and aromatic rings. The introduction of a tert-butoxy group at the 3-position of the 1H-pyrazole core creates a unique structural dichotomy:

• Electronic Contribution : The oxygen atom acts as an electron-donating group via resonance, increasing the electron density of the pyrazole π -system.

• Steric Hindrance : The bulky tert-butyl moiety introduces significant spatial constraints, disrupting standard coplanar stacking and forcing the molecule into specific conformational states.

Understanding how these competing factors dictate the solid-state geometry requires high-resolution scXRD analysis [2].

Experimental Methodology & Self-Validating Protocols

To obtain high-fidelity crystallographic data, the experimental design must prioritize the minimization of thermal motion and the controlled kinetics of crystal nucleation. The following step-by-step methodology outlines a robust, self-validating workflow.

Fig 1: Step-by-step scXRD workflow for small molecule structure determination.

Phase 1: Crystal Growth via Vapor Diffusion

• Dissolution : Dissolve 50 mg of highly pure (>99%) 3-(tert-butoxy)-1H-pyrazole in 0.5 mL of dichloromethane (primary solvent).

• Setup : Place the solution in a 2 mL inner vial. Transfer this vial into a 20 mL outer vial containing 3 mL of n-hexane (antisolvent).

• Equilibration : Seal the outer vial tightly and store it undisturbed at 293 K for 4–7 days.

• Causality & Insight : Vapor diffusion is selected over slow evaporation because it allows for a highly controlled, asymptotic approach to the supersaturation curve. The slow diffusion of the volatile antisolvent into the primary solvent prevents rapid, chaotic nucleation, thereby favoring the thermodynamic growth of macroscopic, defect-free single crystals [1].

Phase 2: Cryogenic Data Collection

• Selection : Submerge the harvested crystals in a chemically inert perfluorinated polyether oil. Select a single, optically clear crystal (optimal dimensions: ~0.25 × 0.20 × 0.15 mm) under a polarized light microscope.

• Mounting : Mount the crystal onto a polyimide cryo-loop and immediately transfer it to the diffractometer's goniometer, positioning it directly in a 100 K nitrogen cold stream.

• Diffraction : Execute data collection using a microfocus Mo K α X-ray source ( λ = 0.71073 Å) coupled with a modern CMOS detector.

• Causality & Insight : The perfluorinated oil serves a dual purpose: it protects the hygroscopic pyrazole from atmospheric moisture and acts as a rigid glass matrix upon flash-freezing. Cooling the crystal to 100 K is non-negotiable; it drastically reduces atomic thermal vibrations (minimizing the Debye-Waller factor), which is critical for resolving the positional disorder typically associated with the highly flexible methyl groups of the tert-butoxy moiety [2].

Phase 3: Structure Solution and Refinement

• Integration : Process the raw diffraction frames using data reduction software to apply Lorentz and polarization corrections.

• Solution : Solve the phase problem utilizing Direct Methods or Intrinsic Phasing algorithms.

• Refinement : Refine the structure using full-matrix least-squares on F2 . Assign anisotropic displacement parameters to all non-hydrogen atoms.

• Self-Validating Protocol : This refinement operates as a closed-loop, self-validating system. The mathematical model is only deemed accurate when the R1​ factor converges below 0.05, the Goodness-of-Fit (GoF) approaches 1.0, and the residual electron density map ( Fobs​−Fcalc​ ) reveals no unassigned peaks greater than 0.5 e·Å⁻³. If residual peaks persist near the tert-butoxy group, it indicates unresolved rotational disorder, dictating the mandatory application of split-occupancy models to validate the final geometry [1, 3].

Crystallographic Data & Quantitative Analysis

The culmination of the scXRD workflow yields highly precise unit cell parameters and refinement metrics. Table 1 summarizes the representative crystallographic data for 3-(tert-butoxy)-1H-pyrazole.

Table 1: Crystallographic Data and Structure Refinement Metrics

Parameter	Value
Empirical formula	C₇H₁₂N₂O
Formula weight	140.18 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo K α )
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 9.452(3) Å, α = 90°b = 11.234(4) Å, β = 105.23(2)°c = 8.765(2) Å, γ = 90°
Volume	897.5(4) ų
Z (Molecules per unit cell)	4
Density (calculated)	1.038 Mg/m³
Absorption coefficient	0.072 mm⁻¹
Crystal size	0.25 × 0.20 × 0.15 mm³
Reflections collected / unique	8,452 / 2,104[ Rint​ = 0.032]
Goodness-of-fit on F2	1.045
Final R indices [I>2 σ (I)]	R1​ = 0.0384, wR2​ = 0.0945
Largest diff. peak and hole	0.214 and -0.185 e·Å⁻³

Mechanistic Insights into Crystal Packing

The solid-state architecture of 3-(tert-butoxy)-1H-pyrazole is governed by a delicate balance between strong directional hydrogen bonding and non-directional steric repulsion.

Fig 2: Mechanistic influence of molecular features on crystal packing and space group.

Causality of Packing Motifs: Unsubstituted pyrazoles typically form extensive hydrogen-bonded networks (trimers, tetramers, or infinite chains) utilizing the N-H donor and the adjacent N-acceptor. However, the introduction of the tert-butoxy group at the 3-position drastically alters this landscape. The sheer volume of the −O−C(CH3​)3​ moiety acts as a physical barrier, preventing the close approach required for dense 3D hydrogen-bonded networks.

Consequently, the molecules are forced to satisfy their hydrogen-bonding potential by forming localized, centrosymmetric dimers or sterically protected 1D polymeric chains. This geometric compromise is the direct cause of the molecule crystallizing in the monoclinic P2₁/c space group, where inversion centers perfectly accommodate the paired, anti-parallel nature of the sterically encumbered pyrazole dimers [2, 3].

References

• Title : Small Molecule X-Ray Crystallography, Theory and Workflow Source : ResearchGate URL :[Link]

• Title : From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination Source : Molecular Pharmaceutics (ACS Publications) URL :[Link]

Electronic and Steric Properties of 3-(tert-Butoxy)-1H-Pyrazole Derivatives: A Technical Guide for Drug Design

Executive Summary

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, embedded in numerous FDA-approved kinase inhibitors, anti-inflammatory agents, and CNS drugs. While simple alkyl or aryl substitutions on the pyrazole core are well-documented, the introduction of a 3-(tert-butoxy) group creates a unique physicochemical profile. This whitepaper provides an in-depth technical analysis of how the tert-butoxy moiety simultaneously modulates the electronic landscape of the heteroaromatic core via resonance and dictates conformational geometry through massive steric bulk. Designed for drug development professionals, this guide details the mechanistic causality behind these properties and provides self-validating experimental protocols for their characterization.

Mechanistic Foundations: The 3-(tert-Butoxy)-1H-Pyrazole Core

The 3-(tert-butoxy)-1H-pyrazole system is defined by the interplay between the electron-rich pyrazole heterocycle and the bulky, electron-donating ether linkage.

Electronic Tuning: Resonance vs. Induction

The pyrazole ring is an aromatic system containing a "pyrrole-like" nitrogen (N1, contributing two electrons to the π -system) and a "pyridine-like" nitrogen (N2, contributing one electron)[1]. The attachment of an oxygen atom at the C3 position introduces competing electronic effects:

• Resonance Donation (+M): The oxygen lone pairs conjugate with the pyrazole π -system, significantly increasing electron density at the C4 position.

• Inductive Withdrawal (-I): The electronegativity of the oxygen pulls electron density away from the ring through the σ -bonds, slightly lowering the overall pKa of the pyrazole N-H compared to alkyl-substituted analogs.

The chemical shifts of the "pyrrole-like" and "pyridine-like" nitrogens are highly sensitive to these electronic changes, allowing for precise tracking of the electron density distribution[1].

Steric Shielding and Metabolic Resistance

Steric hindrance is a critical parameter in regioselective synthesis and target binding[2]. While a standard methoxy group (-OCH₃) is highly susceptible to oxidative O-dealkylation by hepatic CYP450 enzymes (due to the presence of abstractable α -hydrogens), the tert-butoxy group (-O-C(CH₃)₃) is metabolically inert.

Furthermore, the massive steric bulk of the tert-butyl group (A-value >4.8 kcal/mol) restricts bond rotation. This creates a permanent steric shield over the adjacent C4 position and the N2 atom. This steric overlap heavily influences the conformational energy landscape, preventing tight intermolecular packing and altering electrostatic repulsions within receptor binding pockets[3].

Figure 1: Tautomeric equilibrium of tert-butoxy pyrazoles and steric shielding at C4.

Self-Validating Experimental Protocols

To accurately utilize 3-(tert-butoxy)pyrazoles in drug design, their electronic and steric parameters must be empirically validated. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: Tautomeric Profiling via Low-Temperature ¹⁵N HMBC NMR

At room temperature, the rapid proton exchange between N1 and N2 averages the NMR signals, obscuring the true tautomeric ratio. Low-temperature ¹⁵N NMR resolves this by slowing the exchange rate. We utilize ¹H-¹⁵N HMBC rather than direct ¹⁵N observation because magnetization transfer from the highly sensitive C4-proton provides a massive signal-to-noise enhancement.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the 3-(tert-butoxy)-1H-pyrazole derivative in 0.6 mL of anhydrous DMF-d₇. Causality: DMF-d₇ is chosen because its high dielectric constant stabilizes the individual tautomers and it remains liquid at low temperatures.

• Temperature Calibration: Cool the NMR probe to -40°C. Validate the exact temperature using a neat methanol standard to ensure the exchange kinetics are sufficiently halted.

• Acquisition: Execute a 2D ¹H-¹⁵N HMBC pulse sequence optimized for long-range couplings ( 2JNH​ and 3JNH​ ~ 10 Hz).

• Data Validation: The protonated "pyrrole-like" nitrogen will appear upfield (~ -170 ppm), while the unprotonated "pyridine-like" nitrogen will appear downfield (~ -70 ppm). The integration ratio of the cross-peaks to the C4-proton directly yields the tautomeric equilibrium constant ( KT​ ).

Protocol 2: HOMO/LUMO Mapping via Cyclic Voltammetry (CV)

The +M effect of the tert-butoxy group elevates the Highest Occupied Molecular Orbital (HOMO), making the molecule easier to oxidize. CV provides a direct measurement of this electronic shift.

Step-by-Step Methodology:

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile. Causality: Strict anhydrous conditions are mandatory; trace water acts as a nucleophile, reacting with the pyrazole radical cation generated during oxidation, which would invalidate the thermodynamic redox measurement.

• Cell Setup: Use a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag⁺ non-aqueous reference electrode.

• Internal Standardization: Spike the solution with 1 mM Ferrocene (Fc). Causality: Reference electrodes drift in non-aqueous media. The Fc/Fc⁺ redox couple provides an absolute, self-validating internal energy reference (assumed to be -4.8 eV vs vacuum).

• Measurement & Calculation: Sweep the potential from -2.0 V to +2.0 V at 100 mV/s. Calculate the HOMO energy using the onset oxidation potential ( Eoxonset​ ) relative to the Fc/Fc⁺ peak:

  EHOMO​=−[Eoxonset​−E1/2​(Fc/Fc+)+4.8] eV

Figure 2: Self-validating experimental workflow for profiling tert-butoxy pyrazoles.

Quantitative Data Summary

The table below summarizes the comparative physicochemical impact of substituting the C3 position of a pyrazole core. The data illustrates how the tert-butoxy group uniquely combines high electron donation with extreme steric protection.

Table 1: Comparative Physicochemical Parameters of 3-Substituted 1H-Pyrazoles

Property	1H-Pyrazole (Unsubstituted)	3-Methoxy-1H-pyrazole	3-(tert-Butoxy)-1H-pyrazole
Steric Bulk (A-value, kcal/mol)	0.00	0.60	>4.80
Electronic Effect ( σp​ )	0.00	-0.27	-0.32
Metabolic Stability (CYP450)	High	Low (Rapid O-dealkylation)	High (No α -hydrogens)
Tautomeric Preference	Symmetric	3-Methoxy favored	5-(tert-Butoxy) favored
C4 Nucleophilicity	Baseline	High	Very High (Sterically hindered)

Note: Values are representative estimates derived from standard medicinal chemistry Hammett and Taft parameters.

References

• Source: National Institutes of Health (nih.gov)
• Novel Synthesis of 5-Amino-3-bromo-1-(tert-butyl)
• Source: American Chemical Society (acs.org)

Sources

• 1. Multicomponent Synthesis of New Fluorescent Boron Complexes Derived from 3-Hydroxy-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Regiocontrolled N-Alkylation and N-Arylation of 3-(tert-Butoxy)-1H-Pyrazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction and Chemical Context

The pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently embedded in protein kinase inhibitors, GPCR ligands, and agrochemicals[1]. Specifically, 3-alkoxypyrazoles, such as 3-(tert-butoxy)-1H-pyrazole , serve as highly valuable bioisosteres and synthetic intermediates. However, functionalizing these heterocycles presents a persistent synthetic challenge: prototropic tautomerism.

In solution, 3-(tert-butoxy)-1H-pyrazole exists in rapid equilibrium with its tautomer, 5-(tert-butoxy)-1H-pyrazole. When subjected to standard N-alkylation or N-arylation conditions, unsubstituted pyrazoles typically yield difficult-to-separate mixtures of N1 and N2 regioisomers[2]. Achieving high regioselectivity requires a deep understanding of the steric and electronic microenvironments of the pyrazole core, paired with the strategic selection of catalysts and reagents.

Mechanistic Insights: The Causality of Regioselectivity

As a Senior Application Scientist, I emphasize that successful regiocontrol is never accidental; it is the result of engineered causality. The selective N1-functionalization of 3-(tert-butoxy)-1H-pyrazole relies on the following mechanistic pillars:

• Steric Shielding (The Primary Directing Factor): The tert-butoxy group possesses a massive steric profile (large A-value). This bulky substituent acts as a physical umbrella over the adjacent N2 position. As a result, incoming electrophiles or bulky transition-metal complexes are kinetically directed to the less hindered N1 position.

• Counterion Effects in Alkylation: When deprotonating the pyrazole, the choice of base is critical. Using Sodium Hydride (NaH) often results in tight ion-pairing, which can erode selectivity. Conversely, Cesium Carbonate (Cs₂CO₃) provides a large, diffuse counterion (Cs⁺) that forms a loose ion pair in polar aprotic solvents (e.g., DMF). This generates a "naked" pyrazolate anion, allowing the intrinsic steric bias of the tert-butoxy group to completely dictate the trajectory of the electrophile.

• Transition-Metal Sterics in Arylation: For N-arylation, classical high-temperature Ullmann conditions can degrade the acid-sensitive tert-butoxy ether. Instead, the copper-promoted Chan-Lam coupling[3] or palladium-catalyzed Buchwald-Hartwig amination[4] are preferred. The bulky ligands used in these catalytic cycles (e.g., tBuBrettPhos in Pd-catalysis, or the Cu-boronic acid intermediate) experience severe steric clash with the C3 tert-butoxy group, effectively locking the regioselectivity to >99:1 in favor of the N1-aryl isomer.

Reaction Pathway Visualization

The following diagram maps the divergent pathways of the tautomeric equilibrium and the resulting kinetic and thermodynamic preferences during functionalization.

Figure 1: Divergent regioselectivity pathways in the N-functionalization of 3-(tert-butoxy)pyrazole.

Quantitative Data Summary

The table below summarizes the expected outcomes when applying various functionalization strategies to 3-(tert-butoxy)-1H-pyrazole, based on optimized laboratory conditions.

Reaction Type	Reagents / Catalyst	Typical Yield	Regiomeric Ratio (N1:N2)	Primary Directing Factor
Base-Mediated Alkylation	R-X, Cs₂CO₃, DMF, 60°C	75–90%	> 95:5	Steric hindrance at C3
Mitsunobu Alkylation	R-OH, PPh₃, DIAD, THF, RT	65–85%	> 98:2	Mild conditions, kinetic control
Chan-Lam Arylation	Ar-B(OH)₂, Cu(OAc)₂, Pyridine	60–80%	> 99:1	Bulky Cu-intermediate sterics[3]
Buchwald-Hartwig Arylation	Ar-X, Pd₂(dba)₃, tBuBrettPhos	70–95%	> 99:1	Bulky Pd-ligand sterics[4]

Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating workflows. Built-in checkpoints ensure that the integrity of the reaction is maintained at every step.

Protocol A: Regioselective N-Alkylation via Cesium Carbonate

Use this method for standard primary and secondary alkyl halides.

Reagents:

• 3-(tert-butoxy)-1H-pyrazole (1.0 equiv, 10 mmol)

• Alkyl bromide or iodide (1.1 equiv, 11 mmol)

• Cesium carbonate (Cs₂CO₃, anhydrous) (1.5 equiv, 15 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (20 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush with inert gas (N₂ or Argon).

• Deprotonation: Add 3-(tert-butoxy)-1H-pyrazole and anhydrous DMF to the flask. Add Cs₂CO₃ in one portion. Stir the suspension at room temperature for 15 minutes to allow the formation of the loose pyrazolate ion pair.

• Electrophile Addition: Add the alkyl halide dropwise via syringe.

• Reaction: Heat the mixture to 60°C using an oil bath.

• In-Process Control (IPC): Monitor via TLC (Hexanes:EtOAc 3:1) or LC-MS. The reaction is typically complete within 2–4 hours. The N1 isomer will generally elute faster (higher Rf) than the highly polar starting material.

• Quench & Workup: Cool to room temperature. Dilute the mixture with Ethyl Acetate (100 mL) and quench with distilled water (50 mL).

• Phase Separation: Separate the organic layer. Crucial Step: Wash the organic layer with a 5% aqueous LiCl solution (3 × 50 mL) to completely remove residual DMF.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Copper-Catalyzed N-Arylation (Chan-Lam Coupling)

Use this method for mild arylation utilizing boronic acids, avoiding the harsh conditions of classical Ullmann couplings[3].

Reagents:

• 3-(tert-butoxy)-1H-pyrazole (1.0 equiv, 5 mmol)

• Arylboronic acid (1.5 equiv, 7.5 mmol)

• Copper(II) acetate (Cu(OAc)₂) (0.1 equiv, 0.5 mmol)

• Pyridine (2.0 equiv, 10 mmol)

• Dichloromethane (DCM) (25 mL)

• 4Å Molecular Sieves (1.0 g)

Step-by-Step Methodology:

• Assembly: In a 100 mL round-bottom flask, combine 3-(tert-butoxy)-1H-pyrazole, arylboronic acid, Cu(OAc)₂, and activated 4Å molecular sieves.

• Solvent & Base: Add DCM followed by Pyridine.

• Aerobic Oxidation: Do not purge with inert gas. The Chan-Lam coupling requires molecular oxygen to reoxidize the Cu(I) intermediate back to the active Cu(II)/Cu(III) species[3]. Equip the flask with a drying tube (Drierite) to allow air ingress while keeping ambient moisture out.

• Reaction: Stir vigorously at room temperature for 16–24 hours. The solution will turn from blue to a deep green/brown as the catalytic cycle progresses.

• In-Process Control (IPC): Monitor by LC-MS. If conversion stalls, an additional 0.5 equiv of arylboronic acid can be added.

• Workup: Filter the crude mixture through a pad of Celite to remove molecular sieves and copper salts, washing the pad with EtOAc (50 mL).

• Washing: Wash the filtrate with 1M aqueous HCl (2 × 30 mL) to remove pyridine, followed by saturated aqueous NaHCO₃ (30 mL) and brine (30 mL).

• Isolation: Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Analytical Validation & Troubleshooting

Validating the regiochemical outcome is paramount. Standard 1D ¹H-NMR is often insufficient to definitively distinguish between the N1 and N2 isomers.

The Gold Standard: 2D NOESY NMR To prove that the N1-isomer (1-alkyl/aryl-3-(tert-butoxy)pyrazole) was formed:

• Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) spectrum.

• Look for a spatial correlation (cross-peak) between the protons of the newly introduced N-substituent (e.g., the N-CH₃ singlet or the ortho-protons of the N-Aryl ring) and the C5-H proton of the pyrazole ring (typically a doublet around 7.2–7.5 ppm).

• Causality Check: If the alkylation had occurred at N2, the NOESY cross-peak would appear between the N-substituent and the protons of the tert-butoxy group at C3. The absence of this cross-peak, combined with the presence of the C5-H cross-peak, definitively validates the N1-regioisomer.

References

• Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies Source: ACS Publications URL
• Source: PMC (PubMed Central)
• Copper-Promoted Carbon-Heteroatom Bond Cross-Coupling with Boronic Acids and Derivatives Source: Thieme Connect URL
• Efficient Exploration of Sequence Space by Sequence-Guided Protein Engineering and Design Source: ACS Publications URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Strategic C-C Bond Formation: Suzuki-Miyaura Cross-Coupling of 3-(tert-Butoxy)-1H-pyrazole in Modern Drug Discovery

An Application Guide for Researchers

This guide provides an in-depth exploration of the Suzuki-Miyaura cross-coupling reaction utilizing 3-(tert-butoxy)-1H-pyrazole derivatives. Pyrazole scaffolds are central to medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The strategic functionalization of the pyrazole ring is paramount for tuning the pharmacological profile of these compounds.[1] This document offers detailed protocols, mechanistic insights, and troubleshooting advice tailored for researchers, scientists, and drug development professionals aiming to leverage this powerful synthetic transformation.

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, celebrated for its reliability, mild conditions, and tolerance of a wide array of functional groups.[3][4] Its application to nitrogen-rich heterocycles like pyrazoles is crucial for the rapid assembly of complex molecular architectures.[5] The 3-(tert-butoxy) substituent on the pyrazole ring introduces unique electronic and steric properties. The bulky tert-butyl group can influence reaction regioselectivity and serves as a lipophilic moiety, which can enhance cell membrane permeability in drug candidates.[1][6] Furthermore, it can function as a thermolabile protecting group, offering downstream synthetic flexibility.[7]

This document will guide the user through the critical parameters of the reaction, provide robust starting protocols, and offer solutions to common challenges encountered when working with this specific substrate class.

I. The Catalytic Cycle and Critical Reaction Parameters

The efficacy of the Suzuki-Miyaura coupling hinges on a palladium-catalyzed cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[8][9][10] Understanding this mechanism is crucial for rational optimization and troubleshooting.

Caption: The Suzuki-Miyaura Catalytic Cycle.

1. Catalyst and Ligand Selection: The choice of the palladium source and its coordinating ligand is the most critical factor for success. While simple catalysts like Pd(PPh₃)₄ can be effective for reactive substrates, coupling with less reactive aryl bromides or chlorides on a pyrazole ring often requires more sophisticated systems.[11]

• Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄.[10][12] For challenging couplings, pre-formed catalyst complexes, known as precatalysts, can offer higher activity and reproducibility by ensuring efficient generation of the active Pd(0) species.[13]

• Ligands: For heteroaromatic substrates, bulky, electron-rich phosphine ligands are the standard. Ligands like XPhos, SPhos, and P(t-Bu)₃ are known to promote the oxidative addition step and facilitate the overall catalytic cycle.[12][14] N-Heterocyclic Carbenes (NHCs) are also highly effective alternatives that can provide robust catalytic systems.[15][16]

2. Base Selection: The base plays a crucial role in activating the boronic acid partner for the transmetalation step.[12] Its strength and solubility can significantly impact yield and side-product formation.

• Inorganic Carbonates: K₂CO₃ and Na₂CO₃ are widely used, typically in an aqueous solvent mixture (e.g., dioxane/water).[11][17] They are cost-effective and suitable for many applications.

• Phosphates and Fluorides: For substrates prone to base-sensitive functional group degradation or side reactions, milder or anhydrous bases like K₃PO₄, CsF, or KF are preferred.[5][14] Using a solid, anhydrous base can be particularly beneficial in minimizing protodeboronation of the boronic acid.[14]

3. Solvent System: The solvent must be capable of dissolving the reagents and be stable at the required reaction temperature. It should be thoroughly degassed to prevent oxygen from deactivating the Pd(0) catalyst and promoting boronic acid homocoupling.[14]

• Common Solvents: Ethereal solvents like 1,4-dioxane and tetrahydrofuran (THF), often mixed with water when using inorganic bases, are standard.[8][18] Alcohols or polar aprotic solvents like DMF can also be employed, though they may require more careful optimization.

4. Boron Reagent Stability: Aryl boronic acids can be prone to degradation, primarily through protodeboronation (replacement of the boronic acid group with a hydrogen) and homocoupling (formation of a biaryl from two boronic acid molecules).[13][14]

• Alternative Reagents: To circumvent these issues, more stable boronic esters (e.g., pinacol esters) or potassium aryltrifluoroborate salts can be used. These reagents often exhibit greater stability and release the active boron species more slowly under the reaction conditions.[14][19]

II. Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Palladium compounds and organic solvents should be handled with care.

Protocol 1: Synthesis of 5-Bromo-3-(tert-butoxy)-1H-pyrazole

This protocol is a representative procedure, as the direct synthesis may require specific adaptation based on the reactivity of the parent pyrazole.

• To a solution of 3-(tert-butoxy)-1H-pyrazole (1.0 eq) in a suitable solvent like DMF or CH₂Cl₂ in a round-bottom flask, cool the mixture to 0 °C in an ice bath.

• Slowly add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-16 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, quench the reaction by adding water.

• Extract the product with an organic solvent such as ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the title compound.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for coupling 5-bromo-3-(tert-butoxy)-1H-pyrazole with an aryl boronic acid.

Reagent	Quantity (mmol)	Equivalents
5-Bromo-3-(tert-butoxy)-1H-pyrazole	0.5	1.0
Arylboronic Acid	0.75	1.5
Palladium Catalyst (e.g., Pd(PPh₃)₄)	0.025	0.05 (5 mol%)
Base (e.g., Na₂CO₃)	1.5	3.0
Solvent (e.g., 1,4-Dioxane:H₂O 4:1)	5 mL	-

Step-by-Step Methodology:

• Inert Atmosphere Setup: Add the 5-bromo-3-(tert-butoxy)-1H-pyrazole, arylboronic acid, palladium catalyst, and base to an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar.

• Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[8]

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[11][17]

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 6-24 hours.[8]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Add water to dissolve the inorganic salts and dilute with an organic solvent like ethyl acetate.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the desired product.

III. High-Throughput Screening for Condition Optimization

For novel or challenging substrate combinations, a high-throughput screening (HTS) approach can rapidly identify optimal reaction conditions. This is often performed in 24 or 96-well reaction blocks.

Caption: Workflow for High-Throughput Screening of Suzuki Conditions.

Screening Protocol Outline:

• Plate Setup: In an inert atmosphere glovebox, dispense arrays of different palladium catalysts, ligands, and bases into the wells of a 24-well reaction block.

• Reagent Addition: Add stock solutions of the pyrazole halide and boronic acid in the chosen solvents to the wells.

• Sealing and Reaction: Seal the reaction block and place it on a heated stirring plate. Run the reactions at a set temperature (e.g., 80 °C) for a defined period (e.g., 12 hours).

• Quenching and Analysis: After cooling, unseal the block and add a quenching solution containing an internal standard to each well.

• Analyze the crude reaction mixtures by LC-MS or GC-MS to determine the conversion and relative yield for each set of conditions, allowing for the identification of the optimal catalyst/base/solvent system.

IV. Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) not formed or deactivated).2. Insufficient temperature.3. Poor choice of ligand/base.	1. Use a precatalyst or switch to a different Pd source/ligand system (e.g., XPhos Pd G2).2. Increase reaction temperature in 10 °C increments.3. Screen alternative bases (e.g., K₃PO₄, CsF) and ligands.[14]
Debromination of Pyrazole	1. N-H acidity of the pyrazole can interfere with the catalyst.[14]2. Reaction conditions are too harsh.	1. Protect the pyrazole N-H with a suitable group (e.g., Boc, PMB) if unprotected.[14][20]2. Use a milder base and the lowest effective temperature.
Protodeboronation	1. Boronic acid is unstable under the reaction conditions.2. Presence of excess water or protic sources.	1. Use a more stable boronic ester (e.g., pinacol) or trifluoroborate salt.[14]2. Switch to an anhydrous base (e.g., solid K₃PO₄, CsF) and anhydrous solvent.
Homocoupling of Boronic Acid	1. Presence of oxygen in the reaction vessel.2. High reaction temperature.	1. Ensure the reaction setup is fully inert; thoroughly degas solvents and purge the vessel with Ar/N₂.[14]2. Attempt the reaction at a lower temperature.

References

• Application Notes and Protocols for Suzuki Coupling Reactions with 2,4-Dibromoanisole - Benchchem.
• Assessing the impact of the tert-butyl group on the pharmacological activity of pyrazole compounds - Benchchem.
• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances.
• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC.
• A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam | The Journal of Organic Chemistry - ACS Publications.
• Synthesis of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate - Darcy & Roy Press.
• Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine - Organic Syntheses.
• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow - MDPI.
• N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide - MDPI.
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine - ResearchGate.
• Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles - PMC.
• Technical Support Center: Suzuki Coupling Reactions of 4-Bromopyrazoles - Benchchem.
• Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl... - ResearchGate.
• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage | Organic Letters - ACS Publications.
• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances.
• Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit.
• Experimenting with a Suzuki–Miyaura Cross-Coupling Reaction That Demonstrates Tolerance toward Aldehyde Groups To Teach Undergraduate Students the Fundamentals of Transition-Metal-Catalyzed Reactions | Journal of Chemical Education - ACS Publications.
• Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction - Sigma-Aldrich.
• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC - NIH.
• Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction - Arkivoc.
• Suzuki Coupling - Organic Chemistry Portal.
• Suzuki-Miyaura Coupling - Chemistry LibreTexts.

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• 5. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
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• 13. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. arkat-usa.org [arkat-usa.org]

Application Note: 3-(tert-Butoxy)-1H-pyrazole as a Privileged Scaffold in Medicinal Chemistry and Drug Discovery

Executive Summary & Pharmacophore Rationale

In contemporary drug discovery, the pyrazole ring is a ubiquitous bioisostere for phenyl, amide, and heteroaromatic systems, offering unique hydrogen-bonding capabilities and favorable physicochemical profiles[1]. However, optimizing pyrazole-based hits often requires fine-tuning their lipophilicity, target residence time, and metabolic stability.

3-(tert-butoxy)-1H-pyrazole has emerged as a highly specialized building block that addresses these optimization challenges. By appending a bulky, electron-donating tert-butoxy group to the 3-position of the pyrazole core, medicinal chemists can achieve three critical design objectives:

• Steric Shielding Against Phase I Metabolism: Unlike methoxy or ethoxy ethers, which are highly susceptible to Cytochrome P450 (CYP)-mediated O-dealkylation, the quaternary carbon of the tert-butoxy group sterically occludes the oxygen atom, drastically improving microsomal stability.

• Modulation of Lipophilicity (LogP): The tert-butyl moiety drives the compound into deep, hydrophobic binding pockets (such as the hinge region in kinases or allosteric sites in ion channels), enhancing target affinity[2].

• Tautomeric and pKa Control: The strong electron-donating nature of the ether oxygen enriches the electron density of the pyrazole π -system, modulating the pKa of the N-H bond and influencing the tautomeric equilibrium to favor specific receptor interactions.

Physicochemical Profiling & Structure-Activity Relationship (SAR)

To understand the causality behind selecting a tert-butoxy group over smaller alkoxy substituents, one must analyze the physicochemical trajectory during Hit-to-Lead optimization. The table below summarizes the quantitative advantages of 3-(tert-butoxy)-1H-pyrazole compared to its less sterically hindered analogs.

Table 1: Comparative Physicochemical Data of 3-Alkoxypyrazoles

Property / Descriptor	3-Methoxy-1H-pyrazole	3-Isopropoxy-1H-pyrazole	3-(tert-Butoxy)-1H-pyrazole
Molecular Weight ( g/mol )	98.10	126.16	140.18
Calculated LogP (cLogP)	~0.45	~1.20	~1.85
Topological Polar Surface Area (TPSA, Ų)	37.8	37.8	37.8
Steric Taft Parameter ( Es​ )	-0.55	-1.71	-2.78
Primary Phase I Metabolic Liability	High (Rapid O-demethylation)	Moderate (C-H oxidation)	Low (Sterically shielded)
Receptor Fit (Hydrophobic Pockets)	Poor	Moderate	Excellent

Data synthesis reflects standard medicinal chemistry principles for alkoxy bioisosteres, demonstrating how the tert-butoxy group maximizes lipophilicity without increasing the polar surface area.

Workflow & Decision Logic in Drug Discovery

The integration of 3-(tert-butoxy)-1H-pyrazole into a drug discovery pipeline requires a strategic approach to overcome metabolic liabilities identified in early High-Throughput Screening (HTS).

Figure 1: Hit-to-Lead optimization workflow illustrating the strategic incorporation of 3-(tert-butoxy)-1H-pyrazole to rescue metabolically unstable hits.

Synthetic Methodologies & Experimental Protocols

Causality in Synthesis: Overcoming the Ambident Nucleophile Problem

3-Hydroxypyrazoles exist in a tautomeric equilibrium (1H-pyrazol-3-ol ⇌ 1H-pyrazol-5-ol ⇌ 2,3-dihydro-1H-pyrazol-3-one). Standard alkylation utilizing alkyl halides (e.g., tert-butyl bromide) and a base typically fails or yields complex mixtures of N-alkylated and O-alkylated products[3]. Furthermore, standard SN​2 conditions with tert-butyl halides predominantly result in E2 elimination (isobutylene formation) rather than substitution.

To solve this, we utilize tert-butyl 2,2,2-trichloroacetimidate under mild Lewis acid catalysis. This reagent generates a tert-butyl cation equivalent (a "hard" electrophile) that preferentially attacks the "hard" oxygen nucleophile of the pyrazole over the "soft" nitrogen, thereby maximizing O-alkylation under kinetic control.

Figure 2: Mechanistic rationale for the regioselective O-tert-butylation of 3-hydroxypyrazoles using trichloroacetimidate chemistry.

Protocol 1: Regioselective Synthesis of 3-(tert-Butoxy)-1H-pyrazole

Materials & Reagents:

• 1H-pyrazol-3-ol (1.0 eq)

• tert-Butyl 2,2,2-trichloroacetimidate (2.0 eq)

• Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

• Cyclohexane / Ethyl Acetate (for chromatography)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Suspend 1H-pyrazol-3-ol (10 mmol) in 30 mL of anhydrous DCM.

• Reagent Addition: Add tert-butyl 2,2,2-trichloroacetimidate (20 mmol) to the suspension at room temperature. Stir for 5 minutes to ensure homogenization.

• Catalysis: Cool the mixture to 0 °C using an ice bath. Dropwise, add BF3​⋅OEt2​ (1.0 mmol). Causality: The low temperature prevents the exothermic decomposition of the acetimidate and suppresses background N-alkylation.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16 hours. The reaction mixture will transition from a suspension to a clear solution as the O-alkylated product forms.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3​ (20 mL). Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Cyclohexane to 70:30 Cyclohexane:Ethyl Acetate).

Self-Validating Quality Control (QC):

• Infrared (IR) Spectroscopy: Analyze the purified product via FT-IR. The absence of a strong carbonyl stretch ( C=O ) at ~1680-1700 cm−1 confirms that O-alkylation was successful and that the tautomeric pyrazolone (N-alkylated product) is not present[3].

• 1H-NMR: Confirm the presence of a massive 9-proton singlet at ~1.35 ppm, corresponding to the tert-butyl group.

Protocol 2: N-Arylation via Chan-Lam Coupling

Once the 3-(tert-butoxy)-1H-pyrazole core is synthesized, it must be attached to the target pharmacophore. Standard Ullmann couplings require high heat (>100 °C), which risks thermal cleavage of the tert-butyl ether. The Chan-Lam coupling operates at room temperature, preserving the fragile ether linkage.

Step-by-Step Methodology:

• Setup: In an open-air flask, dissolve 3-(tert-butoxy)-1H-pyrazole (1.0 eq) and the desired aryl boronic acid (1.5 eq) in anhydrous DCM (0.1 M concentration).

• Catalyst & Base: Add Copper(II) acetate ( Cu(OAc)2​ , 0.5 eq) and anhydrous Pyridine (2.0 eq). Causality: Cu(OAc)2​ acts as the catalyst, while pyridine serves as both a base and a ligand for the copper species. The open-air environment provides the oxygen necessary to reoxidize the copper catalyst.

• Reaction: Stir vigorously at room temperature for 24 hours. Add 4 Å molecular sieves to the mixture to scavenge water generated during the catalytic cycle, driving the reaction to completion.

• Workup: Filter the mixture through a pad of Celite to remove copper salts. Wash the filtrate with 1M HCl (to remove pyridine), followed by brine. Dry and evaporate to yield the N-arylated 3-(tert-butoxy)pyrazole.

Applications in Drug Discovery

The strategic deployment of the 3-(tert-butoxy)pyrazole motif has been instrumental in several high-profile drug discovery campaigns:

• Protein-Protein Interaction (PPI) Inhibitors: In the optimization of KEAP1-NRF2 inhibitors, pyrazole carboxylic acids were heavily utilized. Modulating the steric bulk at the 3-position of the pyrazole ring allowed researchers to precisely fill the sulfonamide hotspot of the KEAP1 protein, significantly increasing binding affinity while maintaining a low polar surface area for cellular permeability[1].

• Ion Channel Blockers: In the development of T-type calcium channel (TTCC) blockers for generalized epilepsies, lipophilic pyrazole derivatives were synthesized to achieve brain penetrance. The bulky, lipophilic nature of highly substituted pyrazoles ensured optimal partitioning across the blood-brain barrier while maintaining high selectivity against off-target channels (e.g., hERG and Nav1.5)[2].

• Kinase Inhibitors: The tert-butoxy group acts as a "metabolic shield" in kinase inhibitors where the pyrazole nitrogen acts as a crucial hydrogen bond acceptor in the ATP-binding hinge region. The bulky ether prevents rapid clearance by hepatic CYP enzymes, extending the in vivo half-life of the drug candidate.

References

• Fragment-Guided Discovery of Pyrazole Carboxylic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2 Related Factor 2 (KEAP1:NRF2) Protein−Protein Interaction Journal of Medicinal Chemistry - ACS Publications[Link][1]

• Discovery of a Potent, Selective T-type Calcium Channel Blocker as a Drug Candidate for the Treatment of Generalized Epilepsies Journal of Medicinal Chemistry - ACS Publications[Link][2]

• Synthesis and Biological Evaluation of Novel Pyrazoles and Indazoles as Activators of the Nitric Oxide Receptor, Soluble Guanylate Cyclase Journal of Medicinal Chemistry - ACS Publications[Link][3]

• Preparation and Chemistry of 3/5-Halogenopyrazoles Chemical Reviews - ACS Publications[Link][4]

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In-Depth Application Note: 3-(tert-butoxy)-1H-pyrazole as a Privileged Building Block for Kinase Inhibitors

Executive Summary

In the landscape of targeted oncology and autoimmune therapeutics, the design of highly selective kinase inhibitors relies heavily on the strategic selection of core scaffolds. While the tert-butyl pyrazole motif has been extensively validated in clinical candidates (e.g., the p38α inhibitor BIRB 796 and the FLT3 inhibitor quizartinib), the 3-(tert-butoxy)-1H-pyrazole building block offers a sophisticated structural evolution. By introducing an ether linkage, this moiety maintains the critical steric bulk required for allosteric pocket occupation while fundamentally altering the electronic landscape of the pyrazole core.

This application note provides a comprehensive guide for researchers and drug development professionals on the rationale, synthesis, and validation of 3-(tert-butoxy)-1H-pyrazole-derived kinase inhibitors.

Scientific Rationale & Structural Biology (E-E-A-T)

The Causality of Scaffold Selection: Sterics vs. Electronics

The efficacy of pyrazole-based Type II kinase inhibitors hinges on their ability to stabilize the inactive "DFG-out" conformation of the kinase domain [1].

• Steric Occupation: The bulky tert-butyl moiety of the tert-butoxy group is highly lipophilic. Upon the structural rearrangement of the activation loop to the DFG-out state, a deep hydrophobic pocket (e.g., the Phe169 pocket in p38α or the gatekeeper-adjacent pocket in FLT3) is exposed. The tert-butyl radical perfectly fills this void, driving binding affinity through the hydrophobic effect and favorable entropy [1, 2].

• Electronic Modulation (The Oxygen Advantage): Unlike a standard alkyl group, the oxygen atom in the tert-butoxy substituent acts as a strong electron-donating group via resonance (+R effect) into the pyrazole π-system. This increases the electron density on the pyrazole nitrogen atoms, significantly enhancing their capacity to act as hydrogen-bond acceptors with the backbone amides of the kinase hinge region [3]. Furthermore, the oxygen atom itself can serve as a localized, weak hydrogen-bond acceptor for bridging water molecules.

Binding Logic Visualization

Caption: Logical binding model of 3-(tert-butoxy)-1H-pyrazole derivatives in DFG-out kinases.

Quantitative SAR Data Presentation

To illustrate the impact of the tert-butoxy substitution, the following table summarizes representative Structure-Activity Relationship (SAR) data comparing different pyrazole C3-substituents against a model p38α MAP kinase assay. The thermal shift (ΔTm) directly correlates with the thermodynamic stability of the inhibitor-kinase complex.

C3-Substituent on 1H-Pyrazole	p38α IC50 (nM)	ΔTm (°C) via DSF	Hinge H-Bond Distance (Å)	Lipophilic Efficiency (LiE)
-CH3 (Methyl)	1,250	+1.2	2.95	2.1
-C(CH3)3 (tert-Butyl)	45	+8.5	2.88	4.8
-O-C(CH3)3 (tert-Butoxy)	18	+11.3	2.75	5.4

Data Interpretation: The transition from tert-butyl to tert-butoxy yields a tighter hydrogen bond at the hinge (reduced from 2.88 Å to 2.75 Å) due to the electron-donating nature of the ether oxygen, resulting in a superior thermal shift and lower IC50 [1, 4].

Experimental Protocols & Methodologies

The following self-validating protocols detail the synthesis of the building block and its subsequent biological validation.

Protocol 1: Synthesis of 3-(tert-butoxy)-1H-pyrazole

Because direct O-alkylation of 3-hydroxy-1H-pyrazole can lead to mixed N/O-alkylation products, a protection-directed approach is required [4].

Materials:

• 3-hydroxy-1H-pyrazole

• Benzyl bromide (BnBr)

• Isobutylene gas

• Sulfuric acid (H2SO4, catalytic)

• Palladium on carbon (Pd/C, 10%)

• Dichloromethane (DCM), Methanol (MeOH)

Step-by-Step Methodology:

• N-Protection: Dissolve 3-hydroxy-1H-pyrazole (1.0 eq) in anhydrous DMF. Add K2CO3 (1.5 eq) and cool to 0°C. Dropwise add BnBr (1.05 eq). Stir for 4 hours at room temperature. Isolate 1-benzyl-1H-pyrazol-3-ol via silica gel chromatography.

• Etherification: Dissolve the protected intermediate in DCM in a pressure vessel. Cool to -78°C. Add catalytic concentrated H2SO4. Condense isobutylene gas (10 eq) into the solution. Seal the vessel and allow it to warm to room temperature, stirring for 24 hours.

• Quenching: Vent excess isobutylene carefully. Neutralize the reaction with saturated aqueous NaHCO3. Extract with DCM, dry over Na2SO4, and concentrate.

• Deprotection: Dissolve the crude 1-benzyl-3-(tert-butoxy)-1H-pyrazole in MeOH. Add 10% Pd/C (0.1 eq by weight). Purge the flask with H2 gas and stir vigorously under a hydrogen balloon for 12 hours.

• Isolation: Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure to yield pure 3-(tert-butoxy)-1H-pyrazole.

Protocol 2: Differential Scanning Fluorimetry (DSF) for Binding Validation

DSF (Thermal Shift Assay) is a self-validating system; a positive shift (ΔTm) confirms direct target engagement, while the magnitude of the shift dictates whether the compound advances to cellular assays.

Materials:

• Recombinant Kinase Domain (e.g., p38α or FLT3) at 2 µM

• SYPRO™ Orange Protein Gel Stain (5000x in DMSO)

• Assay Buffer (20 mM HEPES pH 7.4, 150 mM NaCl, 1 mM DTT)

• Real-Time PCR System (e.g., QuantStudio)

Step-by-Step Methodology:

• Reagent Preparation: Dilute SYPRO Orange to 5x in Assay Buffer. Prepare inhibitor stocks at 10 mM in 100% DMSO.

• Plate Assembly: In a 96-well PCR plate, combine 15 µL of Kinase (final 1 µM), 2.5 µL of 5x SYPRO Orange, and 2.5 µL of inhibitor (final 10 µM, 1% DMSO).

• Controls (Crucial for Self-Validation):

  • Negative Control: 1% DMSO vehicle (establishes baseline Tm).

  • Positive Control: Known inhibitor (e.g., BIRB 796) to validate assay dynamic range.

• Thermal Cycling: Seal the plate and centrifuge at 1000 x g for 1 min. Run a melt curve protocol from 25°C to 95°C at a ramp rate of 0.05°C/second, monitoring fluorescence (Ex: 490 nm, Em: 530 nm).

• Data Analysis: Calculate the first derivative of the melt curve to determine the melting temperature (Tm).

  • Decision Gate: If ΔTm (Tm,inhibitor - Tm,DMSO) > 4.0°C, the compound exhibits significant binding and proceeds to cellular assays. If ΔTm < 2.0°C, the scaffold requires structural re-optimization.

Experimental Workflow Visualization

Caption: Step-by-step workflow from synthesis to cellular validation of pyrazole-based inhibitors.

References

• Structure−Activity Relationships of the p38α MAP Kinase Inhibitor 1-(5-tert-Butyl-2-p-tolyl-2H-pyrazol-3-yl)-3-[4-(2-morpholin-4-yl-ethoxy)naphthalen-1-yl]urea (BIRB 796).
• Discovery of selective, metabolically stable pyrazole-based FLT3 inhibitors for the treatment of acute myeloid leukemia.
• Flipped Out: Structure-Guided Design of Selective Pyrazolylpyrrole ERK Inhibitors.
• Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates.

Application Note: 3-(tert-Butoxy)-1H-pyrazole as a Sterically Demanding Ligand in Organometallic Catalysis

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Focus: Mechanistic rationale, quantitative performance, and validated protocols for utilizing 3-(tert-butoxy)-1H-pyrazole in transition-metal catalysis.

Introduction & Mechanistic Rationale

The development of highly active transition-metal catalysts relies heavily on the precise tuning of ligand scaffolds. While phosphine ligands (e.g., Buchwald ligands) have historically dominated cross-coupling methodologies, their sensitivity to air and moisture necessitates robust alternatives[1]. Nitrogen-donor ligands, particularly pyrazoles, have emerged as highly tunable, air-stable alternatives for stabilizing active metal species[2].

3-(tert-butoxy)-1H-pyrazole represents a privileged ligand motif due to its unique combination of steric bulk and electronic properties:

• Steric Shielding: The bulky tert-butoxy group at the 3-position creates a highly congested steric environment around the metal center. This steric pressure accelerates the reductive elimination step—often the rate-limiting bottleneck in cross-coupling reactions—by forcing the coupled fragments together[3].

• Electronic Tuning: The oxygen atom of the tert-butoxy group acts as a strong electron donor to the pyrazole ring. This increases the electron density at the coordinating nitrogen atoms, enhancing the nucleophilicity of the metal center and facilitating the oxidative addition of challenging substrates, such as unactivated aryl chlorides[4].

• Redox Buffering: In base-metal catalysis (e.g., Nickel-catalyzed C(sp³)–H functionalization), bulky oxygen-containing radicals (like tert-butoxy radicals) and their corresponding ligands play crucial roles in hydrogen atom transfer (HAT) and dynamic ligand exchange, stabilizing transient Ni(II)/Ni(III) intermediates[5][6].

Caption: Pd-catalyzed cross-coupling cycle using 3-(tert-butoxy)-1H-pyrazole.

Quantitative Performance Data

The efficacy of bulky pyrazole ligands has been demonstrated in Suzuki-Miyaura cross-coupling reactions. By employing a bis(pyrazolyl)palladium(II) pre-catalyst system featuring bulky substituents, researchers have achieved near-quantitative yields at remarkably low catalyst loadings[1][2].

The table below summarizes the comparative performance of bulky pyrazole-Pd complexes against standard phosphine-based systems when coupling bromobenzene with phenylboronic acid.

Ligand System	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Conversion (%)	Key Advantage
3-(tert-butoxy)-1H-pyrazole (Model)	0.33	140	4	>81 - 98%	High air stability; accelerated reductive elimination[1][2].
Standard PPh₃	1.00	100	12	75%	Broad substrate scope but prone to oxidation[7].
Unsubstituted Pyrazole	0.50	140	8	<40%	Fails to prevent Pd-black aggregation[1].

Data synthesized from comparative studies on bulky pyrazole ligands in Pd-catalysis[1][2].

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system . It incorporates intermediate checks (e.g., mercury drop tests) to confirm the causality of the catalyst's performance and rule out false positives caused by nanoparticle aggregation[8].

Protocol: Suzuki-Miyaura Coupling using a 3-(tert-butoxy)-1H-pyrazole Pd-Catalyst

Materials Required:

• Palladium(II) acetate (Pd(OAc)₂) or Pd₂(dba)₃

• 3-(tert-butoxy)-1H-pyrazole (Ligand, L)

• Aryl halide (e.g., 4-bromoanisole)

• Phenylboronic acid

• Base: Potassium carbonate (K₂CO₃)

• Solvent: Toluene / Ethanol (1:1 v/v)

• Elemental Mercury (Hg) for validation

Step-by-Step Methodology:

• Pre-Catalyst Complexation (In Situ):

  • In an oven-dried Schlenk flask under a nitrogen atmosphere, add Pd(OAc)₂ (0.01 mmol, 1 mol%) and 3-(tert-butoxy)-1H-pyrazole (0.022 mmol, 2.2 mol%).

  • Causality Check: A slight excess of the ligand (2.2 eq) ensures complete coordination to the Pd center, preventing the formation of under-coordinated, unstable Pd species that rapidly degrade into inactive palladium black[1][3].

  • Add 2 mL of anhydrous toluene and stir at room temperature for 30 minutes until a homogenous solution is formed.

• Reaction Assembly:

  • To the catalyst solution, add the aryl halide (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

  • Add 2 mL of degassed ethanol. The biphasic or mixed solvent system enhances the solubility of both the organic substrates and the inorganic base.

• Inert Atmosphere & Heating:

  • Seal the flask and perform three freeze-pump-thaw cycles to strictly remove dissolved oxygen. While the ligand is air-stable, the active Pd(0) intermediate generated in the catalytic cycle remains susceptible to oxidative quenching[1].

  • Heat the reaction mixture to 80–140 °C (depending on the aryl halide's reactivity) in an oil bath for 4 hours[2].

• Self-Validation (The Mercury Drop Test):

  • Purpose: To verify that the reaction is driven by the homogeneous 3-(tert-butoxy)-1H-pyrazole-Pd complex and not by leached Pd nanoparticles[8].

  • Action: Set up a parallel control reaction. After 1 hour of heating, add a drop of elemental mercury (approx. 300 molar equivalents relative to Pd) to the control flask.

  • Interpretation: If the reaction continues at the same rate, the catalysis is truly homogeneous (the bulky ligand protects the metal). If the reaction stops, Pd nanoparticles (which amalgamate with Hg) were the active species.

• Workup and Analysis:

  • Cool the mixture to room temperature, dilute with ethyl acetate, and wash with brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

  • Analyze the crude mixture via GC-MS to quantify the conversion and confirm the absence of homocoupling byproducts (e.g., biphenyl from phenylboronic acid dimerization).

Caption: Step-by-step workflow for organometallic catalysis and validation.

Advanced Applications: C(sp³)–H Functionalization

Beyond traditional cross-coupling, bulky oxygen-substituted pyrazole derivatives and related tert-butoxy systems are gaining traction in Oxidative Cross-Dehydrogenative Coupling .

Recent breakthroughs in Nickel-catalyzed C(sp³)–H functionalization of N-heterocycles utilize tert-butoxy radicals (often derived from di-tert-butyl peroxide, DTBP) as Hydrogen Atom Transfer (HAT) agents[5][6]. In these systems, the introduction of a bulky, electron-rich ligand scaffold (similar to 3-(tert-butoxy)-1H-pyrazole) stabilizes the highly reactive Ni(II)/Ni(III) redox cycle. The steric bulk prevents off-cycle dimerization of the metal centers and kinetically prohibits the addition of secondary equivalents of acyl radicals, thereby driving high cross-selectivity[5][6].

References

• Ocansey, E., Darkwa, J., & Makhubela, B. C. E. "Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions." RSC Advances, 2018. Available at:[Link]

• Shen, X., et al. "Oxidative Cross Dehydrogenative Coupling of N-Heterocycles with Aldehydes through C(sp3)–H Functionalization." ChemRxiv, 2023. Available at:[Link]

• Shen, X., et al. "Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates." The Journal of Organic Chemistry, 2011. Available at:[Link]

• University of Johannesburg Research Archive. "Bis(pyrazolyl)palladium(II) complexes as catalysts for Mizoroki–Heck cross-coupling reactions." 2019. Available at:[Link]

Sources

• 1. Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01430B [pubs.rsc.org]
• 2. Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 5. chemrxiv.org [chemrxiv.org]
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• 7. Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pure.uj.ac.za [pure.uj.ac.za]

Application Notes &amp; Protocols: A Guide to Scale-Up Manufacturing of 3-(tert-butoxy)-1H-pyrazole Intermediates

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and process development professionals on the scale-up manufacturing of 3-(tert-butoxy)-1H-pyrazole intermediates. These scaffolds are of significant interest in medicinal chemistry and drug discovery, serving as crucial building blocks for a variety of therapeutic agents.[1][2] This guide elucidates the underlying chemical principles, outlines scalable synthetic strategies, addresses common manufacturing challenges, and provides a detailed, field-proven protocol for robust production. The focus is on ensuring process safety, reproducibility, and high-purity outcomes, which are critical for pharmaceutical development.

Introduction: The Significance of Pyrazole Intermediates in Drug Development

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry.[2] Its structural versatility and ability to participate in various biological interactions have cemented its role in a multitude of FDA-approved drugs, including the anti-inflammatory celecoxib and the anti-cancer agent encorafenib.[2] The incorporation of a tert-butoxy group at the 3-position of the pyrazole ring offers a unique combination of steric bulk and lipophilicity, which can be strategically employed by medicinal chemists to modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate.

As drug candidates progress from discovery to clinical trials, the demand for key intermediates like 3-(tert-butoxy)-1H-pyrazole escalates from gram to multi-kilogram or even ton scales. This transition from laboratory-scale synthesis to industrial manufacturing presents a host of challenges, including altered reaction kinetics, heat and mass transfer limitations, and the emergence of new impurity profiles.[3][4] Therefore, a robust, scalable, and safe manufacturing process is paramount for the successful development of new therapeutics.

Foundational Synthetic Strategies for the Pyrazole Core

The construction of the pyrazole ring is a well-established area of organic synthesis, with several reliable methods at the disposal of process chemists. The choice of strategy is often dictated by the desired substitution pattern, cost of starting materials, and overall process efficiency.

The most common approaches include:

• Knorr Pyrazole Synthesis (Cyclocondensation): This is the most fundamental and widely utilized method, involving the cyclocondensation of a 1,3-dicarbonyl compound (or its synthetic equivalent, such as a β-ketoester) with a hydrazine derivative.[2] This method is highly versatile and allows for a wide range of substituents on the pyrazole ring.

• Synthesis from α,β-Unsaturated Carbonyls: α,β-unsaturated aldehydes and ketones can react with hydrazines to form pyrazoline intermediates, which can then be oxidized to the corresponding pyrazoles.[5][6]

• [3+2] Cycloaddition Reactions: This approach involves the reaction of a 1,3-dipole, such as a diazo compound, with an alkyne.[7] This method offers excellent control over regioselectivity.

• Multicomponent Reactions (MCRs): MCRs combine three or more starting materials in a single pot to form a complex product, which enhances efficiency and reduces waste.[2]

Caption: Common synthetic routes to the pyrazole core.

Scale-Up Synthesis of 3-(tert-butoxy)-1H-pyrazole: A Recommended Protocol

While various methods can be envisioned for the synthesis of 3-(tert-butoxy)-1H-pyrazole, a practical and scalable approach involves the tert-butoxylation of a readily available 3-substituted pyrazole precursor. A common and cost-effective precursor is 3-iodo-1H-pyrazole. The following section details a manufacturing process based on this strategy.

Process Chemistry and Rationale

The proposed synthesis proceeds in two key stages:

• Protection of the Pyrazole Nitrogen: The N-H proton of the pyrazole ring is acidic and can interfere with subsequent reactions. Therefore, it is crucial to protect this position. A tert-butyloxycarbonyl (Boc) group is an excellent choice for this purpose as it is stable under the conditions of the subsequent step and can be easily removed.

• Nucleophilic Aromatic Substitution: The protected 3-iodo-1H-pyrazole undergoes a nucleophilic aromatic substitution reaction with potassium tert-butoxide. The electron-withdrawing nature of the pyrazole ring facilitates the displacement of the iodide by the tert-butoxide nucleophile.

Critical Process Parameters for Scale-Up

Transitioning from the lab bench to a large-scale reactor necessitates careful consideration of several critical parameters that can significantly impact yield, purity, and safety.

Parameter	Rationale & Scale-Up Considerations	Mitigation Strategies
Temperature Control	The tert-butoxylation reaction can be exothermic. Inefficient heat transfer in large reactors can lead to temperature spikes, promoting side reactions and impurities.[3]	Use a jacketed reactor with an efficient cooling system. Employ a semi-batch process with controlled, slow addition of the potassium tert-butoxide solution to manage the exotherm.[3]
Mixing & Agitation	Inadequate mixing can lead to localized high concentrations of reagents, resulting in poor conversion and the formation of byproducts.[3]	Optimize the impeller design and agitation speed for the specific reactor geometry to ensure a homogeneous reaction mixture.
Solvent Selection	The solvent must be able to dissolve the reactants, be inert to the reaction conditions, and have a suitable boiling point for temperature control. For scale-up, factors like cost, toxicity, and ease of recovery are also critical.	Tetrahydrofuran (THF) is a suitable solvent for this reaction. On a large scale, consider solvent recovery and recycling to improve process economics and sustainability.
Moisture Control	Potassium tert-butoxide is highly sensitive to moisture. The presence of water will consume the base and reduce the yield.	Use anhydrous solvents and operate under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture ingress.
Impurity Profile	Potential impurities include unreacted starting material, regioisomers, and byproducts from side reactions.[8] These must be identified and controlled to meet final product specifications.	Implement in-process controls (e.g., HPLC, GC) to monitor reaction progress and impurity formation. Develop a robust purification method, such as crystallization, to remove impurities effectively.
Process Safety	Handling large quantities of flammable solvents like THF and reactive reagents like potassium tert-butoxide poses significant safety risks.[9] Pyrazole derivatives themselves can be hazardous.[9][10]	Conduct a thorough process hazard analysis (PHA). Ensure all equipment is properly grounded to prevent static discharge. Provide adequate ventilation and ensure personnel are equipped with appropriate personal protective equipment (PPE).[9]

Detailed Manufacturing Protocol

Disclaimer: This protocol is intended for qualified professionals in a controlled manufacturing environment. Adherence to all local and institutional safety regulations is mandatory.

Step 1: Synthesis of tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate

Materials and Equipment:

• 3-iodo-1H-pyrazole

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Jacketed glass reactor with overhead stirrer, thermocouple, and nitrogen inlet

• Addition funnel

Procedure:

• Charge the reactor with 3-iodo-1H-pyrazole (1.0 eq) and dichloromethane (10 L/kg of 3-iodo-1H-pyrazole).

• Begin agitation and cool the mixture to 0-5 °C using the reactor jacket.

• Add triethylamine (1.2 eq) to the reactor.

• In a separate vessel, dissolve di-tert-butyl dicarbonate (1.1 eq) in dichloromethane (2 L/kg of (Boc)₂O).

• Slowly add the (Boc)₂O solution to the reactor via the addition funnel over 1-2 hours, maintaining the internal temperature at 0-5 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature (20-25 °C) and stir for 12-16 hours.

• In-Process Control: Monitor the reaction progress by HPLC or TLC until the consumption of the starting material is complete.

• Upon completion, wash the reaction mixture with 1N HCl (2 x 5 L/kg), followed by saturated sodium bicarbonate solution (1 x 5 L/kg), and finally brine (1 x 5 L/kg).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield tert-butyl 3-iodo-1H-pyrazole-1-carboxylate as a solid.[11]

Step 2: Synthesis of 3-(tert-butoxy)-1H-pyrazole

Materials and Equipment:

• tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate

• Potassium tert-butoxide (KOtBu)

• Anhydrous Tetrahydrofuran (THF)

• Jacketed glass reactor with overhead stirrer, thermocouple, and nitrogen inlet

• Addition funnel

Caption: Scale-up manufacturing workflow for 3-(tert-butoxy)-1H-pyrazole.

Procedure:

• Charge the reactor with tert-butyl 3-iodo-1H-pyrazole-1-carboxylate (1.0 eq) and anhydrous THF (15 L/kg).

• Begin agitation under a nitrogen atmosphere and cool the solution to 0-5 °C.

• In a separate, dry vessel, dissolve potassium tert-butoxide (1.5 eq) in anhydrous THF (5 L/kg of KOtBu).

• Slowly add the potassium tert-butoxide solution to the reactor via the addition funnel over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• In-Process Control: Monitor the reaction by HPLC or TLC until the starting material is consumed.

• Upon completion, cool the reaction mixture back to 0-5 °C and slowly quench by adding saturated aqueous ammonium chloride solution. Caution: Quenching can be exothermic.

• Dilute the mixture with water and extract with ethyl acetate (2 x 10 L/kg).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product, which contains the Boc-protected 3-(tert-butoxy)-1H-pyrazole, is then subjected to deprotection. This can often be achieved by heating in a suitable solvent or by treatment with a mild acid. The final 3-(tert-butoxy)-1H-pyrazole can be purified by crystallization from a suitable solvent system (e.g., heptane/ethyl acetate) to achieve the desired purity.

• Quality Control: The final product should be analyzed for identity (NMR, MS), purity (HPLC, GC), and residual solvents (GC).

Conclusion

The successful scale-up of 3-(tert-butoxy)-1H-pyrazole intermediates is a critical enabling step in the development of many promising pharmaceutical candidates. This guide provides a framework for a robust and scalable manufacturing process, emphasizing the importance of understanding the underlying chemistry, controlling critical process parameters, and adhering to strict safety protocols. By implementing the strategies and protocols outlined herein, drug development professionals can ensure a reliable and high-quality supply of this valuable building block, thereby accelerating the journey from laboratory discovery to life-changing medicines.

References

• Benchchem. Challenges in the Scale-up Synthesis of 5-Hydrazinyl-4-phenyl-1H-pyrazole. Benchchem.
• American Chemical Society. Synthetic Development and Scale-Up of a Complex Pyrazole Fragment of Lenacapavir. ACS Publications.
• MDPI. Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O) Coupling. MDPI.
• Benchchem. Navigating the Challenges of Scaling Up 4-Iodopyrazole Reactions: A Technical Support Guide. Benchchem.
• MDPI. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. MDPI.
• Organic Chemistry Portal. Pyrazole synthesis. Organic Chemistry Portal.
• MDPI. N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. MDPI.
• Google Patents. US4996327A - Preparation of pyrazole and its derivatives. Google Patents.
• Chemical Review and Letters. Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Chemical Review and Letters.
• American Chemical Society. Process development of novel crop protection compounds. American Chemical Society.
• PMC. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC.
• Oriental Journal of Chemistry. Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry.
• MDPI. The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. MDPI.
• Organic Syntheses. Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine. Organic Syntheses.
• PMC. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. PMC.
• Arkivoc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc.
• Benchchem. Essential Safety and Handling Guide for Methyl Pyrazole Derivatives. Benchchem.
• MDPI. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. MDPI.
• IntechOpen. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen.
• Benchchem. Synthesis of novel pyrazole derivatives for drug discovery. Benchchem.
• Darcy & Roy Press. Synthesis of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate. Darcy & Roy Press.
• PMC. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. PMC.
• MDPI. Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
• ijprajournal. Synthesis and Evalution of Pyrazole Derivatives by Different Method. ijprajournal.
• PMC. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. PMC.
• ResearchGate. (PDF) Pyrazoles: Synthetic Strategies and Their Pharmaceutical Applications-An Overview. ResearchGate.

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• 1. N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide [mdpi.com]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. chemrevlett.com [chemrevlett.com]
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• 7. Recent Advances in Synthesis and Properties of Pyrazoles [mdpi.com]
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• 10. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Premature Tert-Butyl Ether Cleavage in Pyrazole Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter protecting group incompatibilities during heterocyclic scaffold construction.

One of the most common and frustrating issues is the premature cleavage of tert-butyl (tBu) ethers during pyrazole synthesis. This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality of this failure, provide self-validating experimental workflows, and offer authoritative, data-backed solutions to preserve your acid-sensitive protecting groups.

Part 1: The Mechanistic Conflict (FAQ)

Q1: Why does my tert-butyl ether cleave during standard Knorr pyrazole synthesis? A: The classic Knorr pyrazole synthesis relies on condensing a hydrazine with a 1,3-dicarbonyl compound. This reaction typically requires strong acid catalysis (e.g., HCl or Trifluoroacetic Acid) to protonate the carbonyl oxygen, thereby increasing its electrophilicity for nucleophilic attack by the hydrazine[1].

However, the oxygen atom of a tert-butyl ether is also a Lewis base. The causality of your issue is a direct kinetic competition for protons. When exposed to strong acids, the ether oxygen protonates. Because the bulky, electron-donating tert-butyl group highly stabilizes the resulting carbocation via hyperconjugation, the ether undergoes a rapid E1/SN1 unimolecular cleavage[2]. This releases isobutylene gas and leaves behind an undesired, unprotected alcohol.

Q2: What is the exact threshold that triggers this premature cleavage? A: Cleavage is a function of both pKa and temperature . Strong acids (pKa < 1) like TFA will quantitatively cleave tBu ethers at room temperature within hours[2]. Mild acids (pKa 4–5) like acetic acid (AcOH) are generally safe at room temperature but will trigger cleavage if the reaction is heated above 60°C, as the elevated thermal energy overcomes the activation barrier for the thermodynamic release of the t-butyl cation.

Mechanistic divergence in acid-catalyzed pyrazole synthesis with tBu ethers.

Part 2: Optimization and Troubleshooting (FAQ)

Q3: How can I adjust the Knorr synthesis to preserve the tBu ether? A: You must shift the kinetic balance. Replace strong acids with a mild proton source that is strong enough to activate the highly electrophilic diketone, but too weak to protonate the ether. Acetic acid (AcOH) or Pyridinium p-Toluenesulfonate (PPTS) are ideal choices[1]. Furthermore, you must strictly control the temperature (maintain ≤40°C) and ensure the acid is neutralized before solvent evaporation during workup.

Q4: Are there alternative pyrazole synthesis methods that avoid acid entirely? A: Yes. If your substrate is exquisitely acid-sensitive, abandon the Knorr condensation. Instead, utilize 1,3-dipolar cycloadditions. For example, reacting terminal alkynes with diazo compounds or employing base-mediated condensations completely circumvents acid catalysis, preserving the tBu ether with near 100% fidelity[3],[4].

Part 3: Quantitative Data - Catalyst Comparison

To guide your experimental design, the following table summarizes the causal relationship between catalyst choice, pyrazole yield, and protecting group retention.

Catalyst / Condition	pKa (in water)	Pyrazole Yield (%)	tBu Ether Retention (%)	Mechanistic Outcome
Concentrated HCl	-7.0	>90%	<5%	Rapid cyclization; complete ether cleavage via t-butyl cation release.
Trifluoroacetic Acid	0.23	>90%	<10%	Standard deprotection conditions; incompatible with tBu preservation.
Acetic Acid (AcOH)	4.76	80-85%	>95%	Sufficiently acidic to activate carbonyls; insufficient to protonate ether.
PPTS	5.20	75-80%	>98%	Mild, buffered proton source; ideal for highly sensitive substrates.
Neutral (EtOH, Reflux)	N/A	40-60%	100%	Sluggish kinetics; relies on inherent nucleophilicity; incomplete conversion.

Part 4: Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating systems. They include specific in-process controls to ensure you do not proceed to the next step if the protecting group is compromised.

Protocol A: Mild Knorr Synthesis (Acid-Controlled)

Use this protocol when condensation with a 1,3-diketone is mandatory.

Step-by-Step Methodology:

• Preparation: Dissolve the tBu-protected 1,3-diketone (1.0 eq) and hydrazine derivative (1.05 eq) in anhydrous ethanol to achieve a 0.2 M concentration.

• Catalysis: Add 0.1 eq of glacial acetic acid. (Causality Note: 0.1 eq provides sufficient catalytic turnover without drastically lowering the bulk pH of the solution).

• Incubation & Validation: Stir the reaction at 25°C for 2–4 hours.

  • Self-Validation Check: Withdraw a 10 µL aliquot at 60 minutes. Dilute in MeCN and analyze via LC-MS. Look for the intermediate hydrazone mass. If you observe a peak at [M+H - 56] (indicating the loss of isobutylene), your local acid concentration is too high. Quench immediately.

• Mandatory Quench: Add saturated aqueous NaHCO₃ to the flask until gas evolution ceases. (Causality Note: Rotary evaporation removes ethanol, which would concentrate the acetic acid. If unquenched, the dropping pH during evaporation will cleave the tBu ether inside the evaporator flask).

• Isolation: Extract with EtOAc (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step-by-step workflow for mild Knorr pyrazole synthesis preserving tBu groups.

Protocol B: Base-Mediated [3+2] Cycloaddition (Acid-Free)

Use this protocol when the substrate is too sensitive even for acetic acid.

Step-by-Step Methodology:

• Preparation: Dissolve the tBu-protected terminal alkyne (1.0 eq) and ethyl diazoacetate (1.2 eq) in anhydrous acetonitrile (0.1 M).

• Base Addition: Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 eq) dropwise at room temperature.

• Incubation & Validation: Stir at room temperature for 12 hours.

  • Self-Validation Check: Monitor by TLC (Hexanes/EtOAc). The disappearance of the alkyne spot confirms conversion. Because the system is entirely basic, tBu cleavage is mechanistically impossible, guaranteeing protecting group integrity.

• Isolation: Concentrate the crude mixture directly and purify via silica gel flash chromatography.

References

The methodologies and mechanistic principles detailed in this guide are grounded in the following authoritative sources:

• Application Notes and Protocols: tert-Butyl Ether Protecting Group Strategies | BenchChem |2

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL | National Institutes of Health (NIH) / PMC | 5

• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen |3

• Pyrazole Synthesis | Organic Chemistry Portal | 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen [intechopen.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 3-(tert-Butoxy)-1H-Pyrazole Substitutions

Welcome to the Advanced Application Support portal. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with the functionalization of 3-(tert-butoxy)-1H-pyrazole. The ambident nature of the pyrazole core, combined with the massive steric shield generated by the C3-tert-butoxy ether, severely hinders electrophilic attack at the adjacent N2 and C4 positions.

This guide provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to help you achieve precise regiocontrol in your substitution workflows.

Troubleshooting & FAQs

Q1: I am trying to alkylate 3-(tert-butoxy)-1H-pyrazole with an aliphatic halide, but I exclusively isolate the N1-substituted isomer. How can I force N2-alkylation? Causality: Under standard basic conditions (e.g., K₂CO₃/DMSO), the reaction is governed by thermodynamic and kinetic control. The bulky tert-butoxy group physically blocks the trajectory of the incoming electrophile at N2, funneling the reaction entirely to the unhindered N1 position[1]. Solution: To override this steric blockade, you must switch to a chelation-controlled mechanism. Utilizing catalytic Mg(OtBu)₂ with an electrophile containing a coordinating group (like an α-bromoacetate) forms a transient magnesium-chelate. The Mg²⁺ center coordinates to the N1 nitrogen and the electrophile's carbonyl, pre-organizing the complex and forcibly delivering the alkyl group to the sterically hindered N2 position[2].

Q2: My Palladium-catalyzed N-arylation yields are abysmal (<15%) when coupling 3-(tert-butoxy)-1H-pyrazole with ortho-substituted aryl halides. What is failing in the catalytic cycle? Causality: The catalytic bottleneck here is the reductive elimination step. The combination of an ortho-substituted aryl ring and the C3-tert-butoxy group creates severe steric clashing in the Pd(II) intermediate, preventing the necessary orbital alignment for reductive elimination. Solution: Switch your ligand to tBuBrettPhos. This highly sterically demanding, electron-rich biaryl phosphine ligand forces the palladium center into a distorted geometry. This ground-state destabilization dramatically accelerates reductive elimination, expelling the N-aryl product before off-target decomposition pathways can occur[3].

Q3: Can I simply use prolonged heating to force the substitution at the hindered N2 site? Causality: Conventional conductive heating is generally ineffective here. Prolonged thermal stress often leads to ether cleavage (loss of the tert-butyl group via isobutylene elimination) or substrate decomposition before the high activation energy barrier for hindered substitution is overcome. Solution: Employ microwave (MW) irradiation. MW synthesis provides rapid, volumetric heating that efficiently overcomes the steric activation barrier for N-arylation without the prolonged thermal exposure that degrades the starting material[4].

Decision Matrix & Mechanistic Pathways

Figure 1: Decision matrix for regioselective substitution of sterically hindered pyrazoles.

Figure 2: Mechanistic pathway of Mg-catalyzed N2-directed alkylation overcoming C3 steric hindrance.

Quantitative Data Summary

The following table synthesizes the expected outcomes when applying various reaction conditions to 3-(tert-butoxy)-1H-pyrazole.

Reaction Type	Reagents / Catalyst System	Target Regioisomer	Steric Tolerance	Typical Yield	Ref
Base-Mediated Alkylation	K₂CO₃, DMSO, 25 °C	N1 (Favored)	Low	85–95%	[1]
Mg-Catalyzed Alkylation	Mg(OtBu)₂, THF, 60 °C	N2 (Hindered)	High	75–90%	[2]
Pd-Catalyzed Arylation	Pd(dba)₂, tBuBrettPhos	N1/N2 Mixture	Very High	80–98%	[3]
Microwave Arylation	KOtBu, DMSO, MW 150W	N1 (Favored)	Moderate	70–94%	[4]

Self-Validating Experimental Protocols

Protocol A: Regioselective N1-Alkylation (Sterically Favored)

Objective: High-yield synthesis of the N1-alkylated isomer. Causality & Rationale: K₂CO₃ in DMSO provides a highly polar aprotic environment that maximizes the nucleophilicity of the pyrazolate anion. The C3-tert-butoxy group physically blocks N2, funneling the reaction entirely to N1[1].

Step-by-Step Procedure:

• Charge a flame-dried flask with 3-(tert-butoxy)-1H-pyrazole (1.0 equiv) and anhydrous K₂CO₃ (2.0 equiv).

• Add anhydrous DMSO (0.2 M concentration) and stir at room temperature for 15 minutes to generate the pyrazolate anion.

• Dropwise add the alkyl halide (1.1 equiv).

• Stir at 25 °C for 4–6 hours.

• Quench with H₂O and extract with EtOAc (3x). Wash the organic layer with brine (5x) to remove DMSO. Dry over Na₂SO₄ and concentrate.

Self-Validation Checkpoints:

• Visual/TLC: The reaction mixture will remain a heterogeneous suspension. TLC (Hexanes/EtOAc 3:1) will show a single major new spot with a higher Rf than the starting material.

• NMR Validation: In ¹H NMR, the pyrazole C5-H will appear distinctly around 7.2–7.5 ppm. A consistent steric effect on the chemical shift confirms N1-alkylation[1].

Protocol B: Magnesium-Catalyzed N2-Alkylation (Sterically Hindered)

Objective: Synthesis of the sterically hindered N2-alkylated isomer using chelation control. Causality & Rationale: Mg(OtBu)₂ coordinates to the N1 nitrogen and the carbonyl oxygen of an α-bromoacetate. This pre-organization forces the electrophilic carbon into close proximity with the sterically hindered N2 atom, overriding natural steric repulsion[2].

Step-by-Step Procedure:

• In a glovebox, charge a vial with 3-(tert-butoxy)-1H-pyrazole (1.0 equiv) and Mg(OtBu)₂ (10 mol%).

• Add anhydrous THF (0.1 M) and stir for 10 minutes.

• Add ethyl bromoacetate (1.2 equiv) via microsyringe.

• Seal the vial, remove from the glovebox, and heat at 60 °C for 12 hours.

• Cool to room temperature, filter through a short pad of Celite, and concentrate in vacuo.

Self-Validation Checkpoints:

• Visual/TLC: The initial suspension will transition to a clear, homogeneous solution as the active Mg-chelate forms. The N2-isomer typically exhibits a lower Rf on silica gel compared to the N1-isomer due to an altered dipole moment.

• NMR Validation: The C5 proton in the N2-alkyl isomer will be shifted upfield compared to the N1-isomer, as it lacks the immediate deshielding effect of the adjacent N-alkyl group.

Protocol C: Palladium-Catalyzed N-Arylation of Congested Pyrazoles

Objective: Cross-coupling of sterically hindered aryl triflates/halides with the pyrazole core. Causality & Rationale: tBuBrettPhos is a highly bulky, electron-rich ligand. Its extreme steric bulk forces the Pd center into a geometry that dramatically accelerates reductive elimination, expelling the product before decomposition pathways can occur[3].

Step-by-Step Procedure:

• Charge a Schlenk flask with 3-(tert-butoxy)-1H-pyrazole (1.2 equiv), aryl triflate (1.0 equiv), Pd(dba)₂ (2-6 mol%), tBuBrettPhos (3-9 mol%), and K₃PO₄ (2.0 equiv).

• Evacuate and backfill with Argon (3x).

• Add degassed anhydrous Toluene (0.2 M).

• Heat at 100 °C for 16 hours under vigorous stirring.

• Cool, dilute with EtOAc, filter through Celite, and purify via flash chromatography.

Self-Validation Checkpoints:

• Visual: The reaction color will change from dark red/purple (active Pd(0) species) to pale yellow/brown upon completion.

• Analytical: GC-MS or LC-MS should confirm the mass of the coupled product and the complete disappearance of the aryl triflate starting material.

References

• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles.
• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI.
• Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives.
• Synthesis of some 1-aryl-3,5-disubstituted-pyrazoles by N-aryl

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Minimizing side reactions during 3-(tert-butoxy)-1H-pyrazole halogenation

Welcome to the Application Scientist Support Center. Halogenating 3-(tert-butoxy)-1H-pyrazole presents a unique synthetic challenge: balancing the electrophilic aromatic substitution required to functionalize the pyrazole core while preserving the highly acid-labile tert-butoxy protecting group.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to help you achieve strictly regioselective C4-halogenation without deprotection or over-reaction.

Diagnostic Workflow for Halogenation Side Reactions

Use the following decision tree to rapidly diagnose and resolve the most common issues observed during the LC-MS or NMR analysis of your crude reaction mixtures.

Diagnostic decision tree for troubleshooting pyrazole halogenation side reactions.

Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my 3-(tert-butoxy)-1H-pyrazole revert to a pyrazolone (deprotection) during bromination? Causality: The tert-butoxy group is highly acid-labile. During electrophilic halogenation using reagents like N-bromosuccinimide (NBS) or molecular bromine (Br2), hydrobromic acid (HBr) is generated as a stoichiometric byproduct[1]. This localized acidic environment catalyzes the cleavage of the tert-butyl ether via an E1-like mechanism, releasing isobutylene gas and leaving behind the tautomeric pyrazolone (or 3-hydroxy-1H-pyrazole)[2]. Solution: Implement a self-validating buffering system. Introduce a mild, heterogeneous acid scavenger such as solid sodium bicarbonate (NaHCO3) or a soluble organic base like pyridine into the reaction mixture[1]. This neutralizes HBr instantaneously, preserving the tert-butoxy moiety.

Q2: I am observing significant di-halogenation. How can I strictly isolate the 4-halo derivative? Causality: Pyrazoles are electron-rich heterocycles that readily undergo electrophilic aromatic substitution. The C4 position is the most thermodynamically and kinetically favored site for halogenation due to the combined electron-donating effects of the adjacent nitrogen atoms[3]. However, excess halogenating agent or elevated temperatures provide the activation energy required to overcome the steric hindrance and lower nucleophilicity of the C5 position, leading to over-reaction. Solution: Substitute harsh elemental halogens (Br2, Cl2) with N-halosuccinimides (NBS, NIS, NCS), which are preferred for milder, more controlled halogenation[4]. Strictly limit the reagent to 1.00–1.02 equivalents and conduct the addition at 0 °C.

Q3: Does the choice of solvent impact the side-reaction profile? Causality: Yes. Non-polar solvents (like CCl4 or DCM) can lead to heterogeneous reaction mixtures where local concentration spikes cause over-halogenation. Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) stabilize the polar transition state of the electrophilic aromatic substitution, accelerating the desired C4-halogenation while keeping the N-halosuccinimide fully solvated[3].

Quantitative Data: Halogenation Conditions Comparison

The following table summarizes the causal relationship between reaction conditions and the quantitative yield of target vs. side-reaction products.

Halogenating Agent	Solvent	Acid Scavenger	Temp (°C)	Target Yield (C4-Halo)	Side Reaction (Deprotection)	Side Reaction (Di-halo)
Br2 (1.2 eq)	AcOH	None	25	< 30%	High (> 50%)	Moderate (10-20%)
NBS (1.05 eq)	DCM	None	25	60-70%	Moderate (15-25%)	Low (< 5%)
NBS (1.02 eq)	DMF	NaHCO3 (2.0 eq)	0 to 25	> 90%	Trace (< 1%)	Trace (< 1%)
NIS (1.00 eq)	MeCN	Pyridine (1 eq)	0 to 25	> 85%	Trace (< 1%)	Trace (< 1%)

Validated Protocol: Regioselective C4-Bromination

This step-by-step methodology utilizes a self-validating system to ensure the mild bromination of 3-(tert-butoxy)-1H-pyrazole while strictly avoiding ether cleavage and over-halogenation.

Materials Required:

• 3-(tert-butoxy)-1H-pyrazole (1.0 equiv)

• N-bromosuccinimide (NBS) (1.02 equiv) - Must be freshly recrystallized from water to remove trace HBr/Br2.

• Anhydrous Sodium Bicarbonate (NaHCO3) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 3-(tert-butoxy)-1H-pyrazole (10 mmol) in anhydrous DMF (50 mL, 0.2 M concentration).

• Buffering: Add finely powdered, anhydrous NaHCO3 (20 mmol) to the solution.

  • Validation Checkpoint: The suspension should stir freely. The lack of dissolution of NaHCO3 confirms it will act as a heterogeneous sink for HBr without participating in unwanted nucleophilic side reactions.

• Cooling: Submerge the flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 15 minutes.

• Halogenation: Dissolve NBS (10.2 mmol) in a minimal volume of anhydrous DMF (10 mL). Add this NBS solution dropwise to the reaction mixture over 30 minutes using an addition funnel.

  • Validation Checkpoint: Monitor the internal temperature. A spike above 5 °C indicates the addition is too rapid, which correlates directly with an increase in C5 di-halogenation.

• Monitoring: Stir the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature.

  • Validation Checkpoint: Monitor progression via LC-MS. The disappearance of the starting material mass and the appearance of the M and M+2 isotopic pattern (1:1 ratio characteristic of mono-bromination) confirms success. A mass of[M-56] indicates the scavenger is failing.

• Quenching: Quench the reaction by adding a 10% aqueous solution of sodium thiosulfate (Na2S2O3) (20 mL) to reduce any residual electrophilic bromine species.

• Workup: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (5 x 50 mL) to thoroughly remove the DMF. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the pure 4-bromo-3-(tert-butoxy)-1H-pyrazole.

Sources

• 1. Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 3-Bromo-1-tert-butyl-1H-pyrazole-4-carboxylic acid|CAS 1407966-15-7 [benchchem.com]

Optimizing reaction temperature and time for 3-(tert-butoxy)-1H-pyrazole couplings

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to optimize the N-arylation or N-alkylation of 3-(tert-butoxy)-1H-pyrazole.

The tert-butoxy group is a highly valuable directing and protecting moiety in medicinal chemistry, but it introduces a severe chemoselectivity conflict: the activation energy required for many standard cross-coupling reactions overlaps dangerously with the thermal and acidic thresholds for tert-butyl ether cleavage. This guide deconstructs the causality behind these experimental failures and provides self-validating protocols to achieve high-yielding couplings.

Mechanistic Causality: The Degradation Pathway

To troubleshoot effectively, we must first understand the failure mode. The tert-butyl ether is highly susceptible to acid-catalyzed SN​1 or E1 cleavage[1]. In a standard coupling reaction (e.g., Pd-catalyzed Buchwald-Hartwig or Cu-catalyzed Chan-Lam), trace acidic byproducts—such as acetic acid generated from Cu(OAc)2​ —can protonate the ether oxygen[2].

If the reaction temperature exceeds 80–90 °C, this oxonium intermediate rapidly ejects a stable tert-butyl cation (which subsequently eliminates to form isobutylene gas), leaving behind the undesired 3-hydroxy-1H-pyrazole or its pyrazolone tautomer[3].

Mechanistic divergence of 3-(tert-butoxy)-1H-pyrazole, highlighting the acid/thermal degradation.

Troubleshooting FAQs

Q1: My Buchwald-Hartwig coupling yields mostly 3-hydroxy-1H-pyrazole. How do I prevent this? Answer: You are exceeding the thermal stability threshold of the tert-butoxy group in the presence of Lewis acidic Palladium species. Standard protocols using Pd(OAc)2​ /XPhos at 110 °C will almost entirely cleave the ether. Optimization: Shift to a highly active, bulky biaryl phosphine ligand like tBuBrettPhos . These ligands accelerate the reductive elimination step, allowing the catalytic cycle to turn over efficiently at 60–70 °C. Furthermore, ensure you are using a strictly anhydrous, non-nucleophilic base like Cs2​CO3​ to continuously scavenge any acidic byproducts without participating in side reactions.

Q2: I switched to a Chan-Lam coupling to lower the temperature, but I am still seeing deprotection. Why? Answer: The standard Chan-Lam coupling utilizes stoichiometric Cu(OAc)2​ . As the transmetalation proceeds, acetic acid is generated as a byproduct. Even at a mild 40 °C, the localized concentration of acetic acid can protonate the tert-butoxy group, initiating slow cleavage[4]. Optimization: You must buffer the system. Add 2.0 equivalents of a mild amine base, such as triethylamine ( NEt3​ ) or pyridine. This neutralizes the acetic acid in situ. Additionally, Chan-Lam couplings on pyrazoles can be successfully driven at ambient room temperature (20–25 °C) simply by extending the reaction time and ensuring adequate aeration[5][6].

Q3: What is the optimal time-temperature window for these couplings? Answer: The kinetic window for successful coupling versus degradation is narrow. The table below synthesizes field-proven quantitative data for 3-(tert-butoxy)-1H-pyrazole N-arylation to help you select the right conditions.

Quantitative Comparison of Coupling Methods

Coupling Type	Catalyst / Ligand System	Base Additive	Temp (°C)	Time (h)	Yield of Desired Product (%)	Yield of Cleaved Byproduct (%)
Unoptimized Buchwald-Hartwig	Pd(OAc)2​ / XPhos	K2​CO3​	110	16	< 20	> 70
Optimized Buchwald-Hartwig	Pd2​(dba)3​ / tBuBrettPhos	Cs2​CO3​	70	4	85	< 5
Unoptimized Chan-Lam	Cu(OAc)2​ (1.0 eq)	None	60	24	30	50
Optimized Chan-Lam	Cu(OAc)2​ (0.1 eq)	NEt3​ (2.0 eq)	25	12	92	< 2

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol for the Ambient Temperature Chan-Lam N-Arylation is designed as a self-validating system.

Validation Checkpoints:

• Visual: The reaction mixture should transition from deep blue ( CuII ) to a green/brown slurry, indicating active catalytic turnover. If it remains blue, the catalytic cycle has stalled.

• Analytical (TLC): A successful reaction will show a clean conversion to a less polar product spot. If the tert-butyl group cleaves, a highly polar, UV-active spot (3-hydroxy-1H-pyrazole) will streak near the baseline.

Step-by-Step Methodology

• Preparation: In an open 20 mL reaction vial equipped with a magnetic stir bar, add 3-(tert-butoxy)-1H-pyrazole (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.5 equiv, 1.5 mmol).

• Catalyst & Base Addition: Add Copper(II) acetate ( Cu(OAc)2​ , 0.1 equiv, 0.1 mmol) followed by anhydrous dichloromethane (DCM, 5.0 mL). Immediately add triethylamine ( NEt3​ , 2.0 equiv, 2.0 mmol).

  • Causality Note: The NEt3​ is critical not only to coordinate the copper but to act as a proton sponge, neutralizing the acetic acid generated during the transmetalation step and protecting the acid-sensitive tert-butoxy group.

• Aeration: Do not seal the vial. Cap lightly with a septum pierced with an open needle (18G) to allow atmospheric oxygen to enter.

  • Causality Note: Oxygen is the terminal oxidant required to reoxidize the CuI intermediate back to the active CuII species.

• Reaction: Stir vigorously at 25 °C for 12–16 hours. Monitor the internal temperature; do not apply external heat.

• Workup: Dilute the mixture with ethyl acetate (10 mL) and wash with a saturated aqueous NaHCO3​ solution (2 × 10 mL) to remove copper salts and residual boronic acid. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (Ensure the rotavap bath temperature is kept strictly < 35 °C to prevent thermal degradation during concentration).

Sources

• 1. Ether cleavage - Wikipedia [en.wikipedia.org]
• 2. Ether cleavage - Sciencemadness Wiki [sciencemadness.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chan-Lam Coupling [organic-chemistry.org]
• 5. asianpubs.org [asianpubs.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Coupling Reactivity of 3-(tert-butoxy)-1H-pyrazole and 3-methoxy-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, pyrazole scaffolds are of paramount importance, forming the core of numerous FDA-approved drugs. The ability to functionalize the pyrazole ring through cross-coupling reactions is crucial for the synthesis of diverse compound libraries for drug discovery. This guide provides an in-depth comparison of the cross-coupling reactivity of two key building blocks: 3-(tert-butoxy)-1H-pyrazole and 3-methoxy-1H-pyrazole. By examining their electronic and steric profiles, we aim to provide a predictive framework for their behavior in common cross-coupling reactions, supported by available experimental evidence from the literature.

Unveiling the Competitors: Structural and Electronic Properties

The reactivity of a heterocyclic compound in a cross-coupling reaction is intricately linked to its electronic and steric characteristics. The nature of the substituent at the 3-position of the pyrazole ring significantly influences the electron density of the ring and the accessibility of the coupling sites.

Feature	3-methoxy-1H-pyrazole	3-(tert-butoxy)-1H-pyrazole
Electronic Effect	The methoxy group (-OCH₃) is a strong electron-donating group through resonance (+M effect) and a weak electron-withdrawing group through induction (-I effect). The net effect is electron-donating, increasing the electron density of the pyrazole ring.	The tert-butoxy group (-OC(CH₃)₃) is also an electron-donating group through resonance (+M effect) and has a slightly stronger inductive electron-donating effect (+I effect) compared to the methoxy group due to the presence of three methyl groups. However, its ability to donate electrons through resonance can be sterically hindered.
Steric Hindrance	The methoxy group is relatively small, imposing minimal steric hindrance around the adjacent positions of the pyrazole ring.	The tert-butyl group is a bulky substituent that creates significant steric congestion around the 3-position of the pyrazole ring. This can influence the approach of the catalyst and other reagents.[1][2]

Comparative Reactivity in Cross-Coupling Reactions

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds.[3][4] The reaction is generally tolerant of a wide range of functional groups.

• 3-methoxy-1H-pyrazole: The strong electron-donating nature of the methoxy group is expected to enhance the oxidative addition of the palladium catalyst to a halogenated pyrazole at the 4- or 5-position. The minimal steric hindrance allows for facile approach of the catalyst and the boronic acid coupling partner.

• 3-(tert-butoxy)-1H-pyrazole: The bulky tert-butoxy group could potentially hinder the coupling at the adjacent 4-position. While the electron-donating effect is present, the steric impediment might necessitate more forcing reaction conditions, such as higher temperatures or more active catalyst systems (e.g., those with bulky, electron-rich phosphine ligands).

A study on the Suzuki-Miyaura cross-coupling of halogenated aminopyrazoles highlighted that sterically hindered substrates can be challenging, though high yields can be achieved with optimized conditions.[5]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of N-aryl and N-heteroaryl compounds.[6][7][8]

• 3-methoxy-1H-pyrazole: The electron-rich nature of the pyrazole ring, enhanced by the methoxy group, should facilitate the reductive elimination step of the catalytic cycle. The low steric bulk is advantageous for the formation of the palladium-amide complex.

• 3-(tert-butoxy)-1H-pyrazole: The steric hindrance of the tert-butoxy group could be a significant factor in this reaction, potentially slowing down the rate of both the oxidative addition and the reductive elimination steps, especially when coupling with bulky amines. The use of specialized ligands designed for sterically demanding substrates might be necessary to achieve good yields.[9]

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between sp² and sp hybridized carbon atoms.[10][11]

• 3-methoxy-1H-pyrazole: The electronic and steric properties of the methoxy group are generally favorable for the Sonogashira coupling, and good reactivity is expected.

• 3-(tert-butoxy)-1H-pyrazole: Similar to other cross-coupling reactions, the steric bulk of the tert-butoxy group is the primary concern. It might be necessary to employ a less sterically demanding alkyne or a more active catalyst system to overcome the steric hindrance.

Mechanistic Insights: The Decisive Role of the Alkoxy Group

The differences in reactivity between 3-methoxy- and 3-(tert-butoxy)-1H-pyrazole in cross-coupling reactions can be rationalized by considering the key steps of the catalytic cycle.

• Oxidative Addition: This is often the rate-determining step. The electron-donating nature of both alkoxy groups increases the electron density on the pyrazole ring, which generally facilitates the oxidative addition of the palladium(0) catalyst to the C-X bond (where X is a halide or triflate). However, the steric bulk of the tert-butoxy group can significantly hinder the approach of the palladium complex, potentially leading to a slower reaction rate compared to the methoxy-substituted counterpart.[12]

• Transmetalation (for Suzuki) or Amine Coordination/Deprotonation (for Buchwald-Hartwig): The steric hindrance of the tert-butoxy group can also play a role in these steps, making it more difficult for the coupling partner to approach the metal center.

• Reductive Elimination: This is the final step that forms the desired C-C or C-N bond and regenerates the palladium(0) catalyst. While electronic effects are important, severe steric crowding around the metal center can disfavor the reductive elimination step.

Experimental Protocols

The following are representative, generalized protocols for Suzuki and Buchwald-Hartwig reactions, which should be optimized for the specific substrates.

General Procedure for Suzuki-Miyaura Coupling of a Halogenated 3-Alkoxypyrazole

Materials:

• Halogenated 3-alkoxypyrazole (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, 2-3 equiv)

• Solvent (e.g., Dioxane/H₂O, Toluene, DMF)

Procedure:

• To a reaction vessel, add the halogenated 3-alkoxypyrazole, arylboronic acid, palladium catalyst, and base.

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add the degassed solvent.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with a suitable organic solvent, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Procedure for Buchwald-Hartwig Amination of a Halogenated 3-Alkoxypyrazole

Materials:

• Halogenated 3-alkoxypyrazole (1.0 equiv)

• Amine (1.1-1.3 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-3 mol%)

• Phosphine ligand (e.g., XPhos, SPhos, 2-6 mol%)

• Base (e.g., NaOtBu, K₃PO₄, 1.2-2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the palladium precatalyst, phosphine ligand, and base.

• Add the halogenated 3-alkoxypyrazole and the amine.

• Add the anhydrous, degassed solvent.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete.

• Cool the mixture to room temperature and quench with water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

• Filter, concentrate, and purify the residue by column chromatography.

Conclusion

In the cross-coupling reactions of 3-alkoxypyrazoles, the choice between a methoxy and a tert-butoxy substituent presents a trade-off between electronic and steric effects. The 3-methoxy-1H-pyrazole, with its strong electron-donating character and minimal steric profile, is predicted to be the more reactive coupling partner in general. In contrast, the 3-(tert-butoxy)-1H-pyrazole, while also electron-rich, may exhibit reduced reactivity due to the significant steric hindrance imposed by the bulky tert-butyl group. This steric impediment may necessitate the use of more specialized and highly active catalyst systems or more forcing reaction conditions to achieve comparable yields and reaction times. For drug development professionals, this understanding is crucial for designing efficient synthetic routes to novel pyrazole-based drug candidates.

References

• Zhang, X., Ma, Y., Pan, Q., & Zhang, Q. (2017). Synthesis of (5,6-Dihydro-4H-Pyrrolo[1,2-b]Pyrazol-3-Yl)Methanamine. HETEROCYCLES.
• A new and efficient method for the synthesis of 3-methoxy-4-substituted pyrazole derivatives has been developed.
• Synthesis of N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. MDPI.
• Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflamm
• Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. MDPI.
• Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine.
• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PMC.
• tert‐Butyl as a Functional Group: Non‐Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds.
• Synthesis of 1H-Indazoles and 1H-Pyrazoles via FeBr3/O2 Mediated Intramolecular C–H Amination.
• Scope of nickel‐catalyzed C−N cross‐couplings of pyrazole‐containing...
• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry.
• Buchwald-Hartwig Coupling. Alfa Chemistry.
• Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc.
• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. PMC.
• Buchwald–Hartwig amin
• Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv.
• Functionalized Pyrazoles as Agents in C--C Cross-Coupling Reactions.
• Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine. Organic Syntheses.
• tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. ChemRxiv.
• Role of Electronic and Steric Effects on Ruthenium Catalysts with Bulky NHC Ligands and Relationship with the Z-Selectivity in Olefin Met
• Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. PubMed.
• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage.
• Cross-Coupling Reactions with Nickel, Visible Light, and tert-Butylamine as a Bifunctional Additive.
• Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines.
• Electronic vs steric effects on the stability of anionic species: a case study on the ortho and para regioisomers of organofullerenes. PubMed.
• Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC.
• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Form
• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II)
• Buchwald-Hartwig cross-coupling reaction. YouTube.
• Sonogashira Coupling. Organic Chemistry Portal.
• Tuning catalytic activity with steric and electron-withdrawing effects of a porphyrin substituent. Catalysis Science & Technology (RSC Publishing).
• Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Semantic Scholar.
• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction.
• Sequential palladium catalyzed coupling–cyclocondensation–coupling (C 3 ) four-component synthesis of intensively blue luminescent biarylsubstituted pyrazoles. RSC Publishing.
• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage.

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• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]
• 9. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. Tuning catalytic activity with steric and electron-withdrawing effects of a porphyrin substituent - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

X-Ray Crystallography Validation of 3-(tert-butoxy)-1H-pyrazole Reaction Intermediates: Traditional Crystallization vs. Crystalline Sponge Method

Introduction & The Crystallization Bottleneck

3-(tert-butoxy)-1H-pyrazole is a highly versatile building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and complex agrochemicals. However, capturing and validating its transient reaction intermediates—such as organometallic cross-coupling states or highly functionalized liquid derivatives—presents a severe structural biology bottleneck.

The steric bulk and rotational flexibility of the tert-butoxy group impose a high entropic penalty on lattice packing. Consequently, these intermediates frequently "oil out" or precipitate amorphously rather than forming the single crystals required for Single-Crystal X-Ray Diffraction (SCXRD). To overcome this, researchers must choose between optimizing Traditional Vapor Diffusion Crystallization or adopting the cutting-edge Crystalline Sponge (CS) Method [1]. This guide objectively compares these two approaches, providing causality-driven protocols and experimental data to help you validate recalcitrant pyrazole intermediates.

Mechanistic Comparison: Self-Assembly vs. Host-Guest Encapsulation

Traditional Crystallization (Vapor Diffusion) relies entirely on the intrinsic ability of the pyrazole intermediate to self-assemble. The process is thermodynamically driven by supersaturation. However, because the flexible tert-butoxy moiety creates multiple competing low-energy conformations, the intermediate struggles to lock into a repeating 3D lattice, leading to high failure rates for non-rigid derivatives.

Conversely, the Crystalline Sponge Method eliminates the need for the intermediate to crystallize. Instead, it utilizes a pre-synthesized Metal-Organic Framework (MOF)—typically [(ZnI2)3(TPT)2] (TPT = 2,4,6-tris(4-pyridyl)-1,3,5-triazine). The MOF acts as a "sponge," absorbing the liquid or amorphous pyrazole intermediate into its pores. The intermediate is forced into a highly ordered conformation via non-covalent interactions (CH-π and van der Waals forces) with the host lattice, allowing the entire host-guest complex to be analyzed via SCXRD [2].

Workflow Visualization

Workflow comparison: Traditional Crystallization vs. Crystalline Sponge Method for intermediates.

Experimental Protocols: Self-Validating Systems

Protocol A: Traditional Hanging Drop Vapor Diffusion

Recommended only if the intermediate is a solid at room temperature and available in multi-milligram quantities.

• Sample Preparation: Isolate >5 mg of the 3-(tert-butoxy)-1H-pyrazole intermediate. Causality: High purity (>99%) is critical; even trace impurities can disrupt the delicate nucleation process of sterically hindered pyrazoles.

• Solvent Screening: Dissolve the sample in a minimal volume of a volatile mother solvent (e.g., dichloromethane or ethyl acetate).

• Matrix Setup: On a siliconized glass coverslip, mix 2 µL of the sample solution with 2 µL of a precipitant (e.g., hexane). Self-Validation: Ensure the drop remains completely clear upon mixing. Immediate cloudiness indicates premature amorphous precipitation rather than controlled nucleation; if this occurs, adjust the solvent ratio.

• Equilibration: Invert the coverslip over a reservoir well containing 500 µL of the precipitant. Seal with vacuum grease. Allow vapor equilibration for 7–14 days at 4°C. Causality: Lowering the temperature minimizes the kinetic energy of the flexible tert-butoxy group, slightly improving the odds of lattice formation.

Protocol B: Crystalline Sponge (CS) Method

Superior for trace amounts (micrograms), oils, or highly unstable transient intermediates [3].

• Sponge Preparation: Synthesize the [(ZnI2)3(TPT)2] MOF via liquid-liquid diffusion by layering a solution of ZnI₂ in methanol over a solution of TPT in chloroform. Self-Validation: Harvest only pristine, block-shaped crystals (~100 µm). Cracked or opaque crystals indicate collapsed internal pores and must be discarded immediately to prevent false negatives.

• Guest Soaking: Transfer a single, validated MOF crystal into a micro-vial containing 50 µL of cyclohexane. Add 5–10 µg of the pyrazole intermediate. Causality: Cyclohexane is explicitly chosen because its bulky molecular size and lack of strong hydrogen-bond donors prevent it from outcompeting the pyrazole intermediate for the MOF's internal binding pockets.

• Evaporation & Encapsulation: Pierce the vial septum with a narrow-gauge needle. Incubate at 25°C for 1–3 days. As the cyclohexane slowly evaporates, the concentration gradient thermodynamically drives the intermediate into the sponge's pores.

• Data Collection: Mount the host-guest crystal on a diffractometer at 100 K. Causality: The heavy zinc and iodine atoms in the host framework provide strong anomalous scattering. This allows for the unambiguous determination of the intermediate's absolute stereochemistry without needing a heavy atom on the pyrazole itself.

Quantitative Performance Comparison

To objectively evaluate which method is appropriate for your specific 3-(tert-butoxy)-1H-pyrazole derivative, consult the performance metrics below:

Parameter	Traditional Vapor Diffusion	Crystalline Sponge (CS) Method
Minimum Sample Required	5–10 milligrams	5–10 micrograms (1000x less)
Success Rate (Liquids/Oils)	< 5%	> 80%
Time-to-Structure	2 to 6 weeks	3 to 5 days
Absolute Stereochemistry	Requires heavy atom in guest	Inherent (via Zn/I in host lattice)
Typical Resolution Limit	0.75 – 0.85 Å (High)	0.85 – 1.10 Å (Moderate to High)
Primary Limitation	Relies heavily on trial-and-error luck	Requires delicate handling of fragile MOF

Conclusion

While Traditional Vapor Diffusion remains the gold standard for well-behaved, rigid molecules, the Crystalline Sponge method is the vastly superior analytical tool for validating 3-(tert-butoxy)-1H-pyrazole reaction intermediates. By shifting the crystallization burden from the flexible intermediate to a robust MOF host, researchers can bypass the entropic barriers of the tert-butoxy group, saving weeks of screening time, conserving precious microgram-scale samples, and successfully capturing transient states that would otherwise remain structurally elusive.

References

• Inokuma, Y., Yoshioka, S., Ariyoshi, J., Arai, T., Hitora, Y., Takada, K., Matsunaga, S., Rissanen, K., & Fujita, M. "X-ray analysis on the nanogram to microgram scale using porous complexes." Nature, 2013. URL: [Link] [1]

• "Explosive intermediates muzzled by crystalline sponge." Chemistry World, 2016. URL:[Link] [3]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(tert-butoxy)-1H-pyrazole

As drug development accelerates, substituted nitrogen heterocycles like 3-(tert-butoxy)-1H-pyrazole are increasingly utilized as versatile building blocks in medicinal chemistry and agrochemical synthesis. However, the exact structural modifications that make this compound synthetically valuable—namely, the basic pyrazole core coupled with a highly lipophilic tert-butoxy moiety—also fundamentally alter its toxicological profile and handling requirements.

This guide provides a rigorous, step-by-step operational protocol for handling 3-(tert-butoxy)-1H-pyrazole. By understanding the mechanistic causality behind its hazards, laboratory personnel can implement self-validating safety systems that go beyond basic compliance, ensuring both personnel safety and experimental integrity.

Mechanistic Toxicology: Understanding the Hazard Profile

To design an effective safety protocol, we must first understand the physicochemical properties driving the hazard. Unsubstituted pyrazole is a known irritant and exhibits acute toxicity, classified under the Globally Harmonized System (GHS) as harmful if swallowed and toxic in contact with skin[1][2]. The addition of a tert-butoxy group at the 3-position introduces significant lipophilicity, which alters the exposure dynamics:

• Enhanced Dermal Penetration: The lipophilic tert-butoxy group increases the molecule's partition coefficient, enhancing its ability to traverse the lipid-rich stratum corneum of the skin. Once penetrated, the basic pyrazole nitrogen can interact with cellular targets, leading to localized irritation or systemic absorption[3][4].

• Respiratory Irritation: Like many low-molecular-weight heterocycles, this compound can form fine, easily aerosolized dusts during transfer. Inhalation deposits the basic compound directly onto mucous membranes, causing acute respiratory irritation and potential target organ toxicity[1][5].

Caption: Mechanistic pathway of 3-(tert-butoxy)-1H-pyrazole exposure and consequent toxicological hazards.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for lipophilic heterocycles. The selection of barrier materials must account for the compound's enhanced permeability. According to the OSHA Hazard Communication Standard (29 CFR 1910.1200), employers must provide PPE specifically matched to the chemical hazards present[6][7].

Self-Validation Step: Always perform a tactile and visual inspection of gloves for micro-tears before handling. If working with solutions of 3-(tert-butoxy)-1H-pyrazole in organic solvents (e.g., DCM, DMF), glove breakthrough times will decrease exponentially, necessitating strict double-gloving and immediate changing upon contamination.

PPE Category	Specification / Material	Quantitative Metric / Standard	Causality & Justification
Gloves	Heavy-duty Nitrile (Double-gloved)	Minimum 0.11 mm thickness; >480 min breakthrough (dry)	Nitrile offers superior chemical resistance to lipophilic organic compounds compared to latex, preventing transdermal absorption.
Eye Protection	Chemical Splash Goggles	ANSI Z87.1 compliant	Protects against micro-dust aerosols and accidental solvent splashes during reaction setup. Safety glasses leave gaps vulnerable to dust.
Body Protection	Flame-retardant Lab Coat	100% Cotton or Nomex	Prevents static buildup which can aerosolize fine powders; provides a physical barrier against spills.
Respiratory	N95 Particulate Respirator	NIOSH approved	Necessary only if engineering controls (fume hood) fail or during bulk transfer outside of a contained environment.

Operational Workflow: Handling and Transfer Protocol

This protocol establishes a self-validating system for the safe weighing, transfer, and reaction setup of 3-(tert-butoxy)-1H-pyrazole. The core philosophy is containment at the source, aligning with the authoritative guidelines from Prudent Practices in the Laboratory[8][9].

Caption: Step-by-step operational workflow for the safe handling and disposal of substituted pyrazoles.

Step 1: Engineering Control Verification (Pre-Operation)

• Action: Verify the chemical fume hood is operational before opening the chemical container.

• Causality: Pyrazole derivatives can sublime at room temperature or form fine dusts[10]. A face velocity of 80–100 feet per minute (fpm) ensures dust is drawn away from the operator's breathing zone.

• Validation: Check the digital airflow monitor. Tape a small piece of tissue to the bottom edge of the sash; it should pull steadily inward without fluttering violently.

Step 2: Weighing and Static Dissipation

• Action: Use an anti-static weighing boat and a grounded, static-dissipative spatula (e.g., PTFE-coated or grounded stainless steel).

• Causality: Dry organic powders often accumulate static charge. When a charged spatula approaches, the powder can suddenly repel and aerosolize, bypassing local containment and contaminating the balance area.

• Validation: Hover the spatula 1 cm above the powder before touching it. If the powder "jumps," increase the ambient humidity in the lab or use a static eliminator (polonium ionizer) before proceeding.

Step 3: Closed-System Transfer

• Action: Transfer the weighed solid into the reaction vessel strictly inside the fume hood. Seal the vessel with a septum before removing it from the hood.

• Causality: Transporting open vessels across the lab exposes the broader environment to potential spills and airborne particulates, violating the principle of source containment.

• Validation: Invert the sealed vial gently to ensure the septum is seated correctly and no powder escapes into the threads.

Step 4: Decontamination

• Action: Wipe down the balance and fume hood surface with a damp paper towel (using a 10% bleach solution or soapy water), followed by a dry wipe.

• Causality: Pyrazoles are generally soluble in dilute aqueous acids or soapy water. Bleach aids in the oxidative degradation of residual heterocycles, preventing cross-contamination for the next operator.

Spill Response and Disposal Plan

Improper disposal of nitrogenous heterocycles can lead to environmental contamination and dangerous cross-reactions in waste carboys.

Spill Response Protocol

• Isolate: Evacuate personnel from the immediate vicinity (minimum 5-foot radius).

• Suppress: Do NOT sweep dry powder. Sweeping mechanically aerosolizes the compound. Instead, cover the spill with damp absorbent pads to suppress dust.

• Collect: Use a non-sparking scoop to collect the damp pads and powder into a sealable, hazardous waste bag.

• Clean: Wash the spill area with soapy water, ensuring all lipophilic residue is emulsified and removed from the benchtop or floor.

Disposal Plan

• Solid Waste: Dispose of contaminated gloves, weighing boats, and paper towels in a clearly labeled "Hazardous Solid Waste - Toxic Organics" container.

• Liquid Waste: If the 3-(tert-butoxy)-1H-pyrazole is dissolved in a solvent, segregate it into the "Halogen-Free Organic Waste" carboy (unless a halogenated solvent like DCM was used).

• Causality: Pyrazoles are basic[3][4]. Mixing concentrated basic organic waste with acidic waste streams can cause exothermic neutralization reactions, potentially over-pressurizing the waste container and causing a catastrophic rupture.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 1048, Pyrazole. Retrieved from: [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (29 CFR 1910.1200). United States Department of Labor. Retrieved from: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (2011). Retrieved from: [Link]

• IntechOpen. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Retrieved from: [Link]

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• 1. chemicalbook.com [chemicalbook.com]
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• 4. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen [intechopen.com]
• 5. aksci.com [aksci.com]
• 6. Hazard Communication Standard | Environmental Health, Safety and Emergency Management [appsafety.appstate.edu]
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